(2,3-Dichloropropyl)benzene

• CAS: 67168-93-8

Core Science & Biosynthesis

1H and 13C NMR chemical shifts for (2,3-dichloropropyl)benzene

Comprehensive 1 H and 13 C NMR Analysis of (2,3-Dichloropropyl)benzene: A Technical Guide for Structural Elucidation

Executive Summary

(2,3-Dichloropropyl)benzene (also known as 1,2-dichloro-3-phenylpropane) is a vicinal dichloride frequently utilized as a critical intermediate in organic synthesis, material science, and pharmaceutical development. Accurate structural elucidation of this compound via Nuclear Magnetic Resonance (NMR) spectroscopy is paramount due to its stereochemical complexity.

This whitepaper provides a rigorous, E-E-A-T-aligned technical guide detailing the 1 H and 13 C NMR chemical shifts, the mechanistic causality behind the observed splitting patterns, and a self-validating experimental protocol for acquiring high-fidelity spectra.

Mechanistic Insights and Spectral Causality

The NMR spectrum of (2,3-dichloropropyl)benzene is governed by two primary structural features that dictate its complex peak morphologies:

• Chirality and Diastereotopicity : The molecule possesses a chiral center at C2 (the carbon bearing the secondary chlorine). Consequently, the methylene protons on C1 (adjacent to the phenyl ring) and C3 (bearing the primary chlorine) are diastereotopic. Because they exist in a chiral environment, these paired protons are chemically and magnetically non-equivalent. They split each other, leading to distinct chemical shifts and complex geminal ( 2J ) and vicinal ( 3J ) coupling patterns (doublet of doublets) rather than simple doublets or triplets.

• Electronegativity and Deshielding : The highly electronegative chlorine atoms exert a strong inductive effect (-I), deshielding the adjacent protons and carbons. The C2 methine proton is shifted furthest downfield among the aliphatic protons (~4.27 ppm) due to the direct attachment of chlorine and the cumulative inductive effect of the neighboring C3 chlorine.

Quantitative Data Presentation

The following tables summarize the highly resolved NMR data acquired at 400 MHz ( 1 H) and 101 MHz ( 13 C) in CDCl 3​ , as established in the definitive synthesis protocols by Cleveland et al..

Table 1: 1 H NMR Chemical Shifts and Coupling Constants (400 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constants ( J in Hz)	Assignment
Ar-H	7.37 – 7.32	Multiplet (m)	2H	-	Phenyl ring protons (meta/para)
Ar-H	7.31 – 7.26	Multiplet (m)	3H	-	Phenyl ring protons (ortho/para)
C2-H	4.30 – 4.24	Multiplet (m)	1H	-	Chiral methine (CH-Cl)
C3-H a​	3.74	Doublet of doublets (dd)	1H	2J = 11.2, 3J = 4.4	Diastereotopic CH 2​ -Cl
C3-H b​	3.67	Doublet of doublets (dd)	1H	2J = 11.3, 3J = 6.8	Diastereotopic CH 2​ -Cl
C1-H a​	3.32	Doublet of doublets (dd)	1H	2J = 14.2, 3J = 5.2	Diastereotopic CH 2​ -Ph
C1-H b​	3.08	Doublet of doublets (dd)	1H	2J = 14.2, 3J = 7.6	Diastereotopic CH 2​ -Ph

Table 2: 13 C NMR Chemical Shifts (101 MHz, CDCl 3​ )

Chemical Shift (δ, ppm)	Carbon Type	Assignment
136.3	Quaternary (C)	Phenyl ipso-carbon
129.5	Methine (CH)	Phenyl ortho/meta-carbon
128.6	Methine (CH)	Phenyl ortho/meta-carbon
127.2	Methine (CH)	Phenyl para-carbon
61.0	Methine (CH)	C2 (CH-Cl)
47.4	Methylene (CH 2​ )	C3 (CH 2​ -Cl)
41.0	Methylene (CH 2​ )	C1 (CH 2​ -Ph)

Experimental Protocols: A Self-Validating System

To ensure high scientific integrity and reproducibility, the following step-by-step methodology must be employed. This protocol is designed as a self-validating system, meaning the output data inherently verifies the quality of the input and the execution of the steps.

Step 1: Sample Preparation

• Action : Dissolve 15–20 mg of purified (2,3-dichloropropyl)benzene in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v tetramethylsilane (TMS). Transfer to a standard 5 mm NMR tube.

• Causality : CDCl 3​ is chosen because it lacks interfering aliphatic proton signals and provides excellent solvation for halogenated organic compounds. TMS acts as the universal 0 ppm reference standard, ensuring chemical shift accuracy.

Step 2: Instrument Calibration and Acquisition

• Action : Insert the sample into a 400 MHz NMR spectrometer. Lock the magnetic field to the deuterium frequency of CDCl 3​ . Shim the magnet (Z1-Z4) until the lock level is maximized and stable.

• Action : Acquire the 1 H spectrum using a standard 90° pulse sequence (zg30), a relaxation delay (D1) of 2.0 seconds, and 16 scans. For 13 C, use a proton-decoupled sequence (zgpg30), a D1 of 2.0 seconds, and 512–1024 scans.

• Causality : A 2.0-second relaxation delay ensures that all protons fully relax to their equilibrium magnetization between pulses, preventing artificial truncation of peak integrations.

Step 3: Data Processing and Self-Validation

• Action : Apply a Fourier Transform (FT) with zero-filling to 64k data points. Phase the spectrum manually to ensure purely absorptive peak shapes. Apply a baseline correction.

• Self-Validation Check 1 (Purity) : The baseline must be flat. The absence of peaks at 8.6 ppm (pyridine) or broad singlets (polymeric byproducts) validates the efficacy of the upstream purification.

• Self-Validation Check 2 (Integration) : Set the C2 methine multiplet (4.24–4.30 ppm) to an integral of 1.00. The remaining integrals must mathematically sum to exactly 9.00 (5H aromatic, 4H methylene).

• Self-Validation Check 3 (Coupling Lock) : Verify the geminal coupling constants ( 2J ). The C1-H a​ (3.32 ppm) and C1-H b​ (3.08 ppm) peaks must share an identical 2J of 14.2 Hz. This exact mathematical match proves they are coupled to each other, validating the diastereotopic assignment.

Process Visualization

Caption: Experimental workflow for NMR sample preparation, acquisition, and validation.

References

• Cleveland, A. H., Fronczek, F. R., & Kartika, R. (2018). "Synthesis of Vicinal Dichlorides via Activation of Aliphatic Terminal Epoxides with Triphosgene and Pyridine." The Journal of Organic Chemistry, 83(6), 3367-3377. URL:[Link]

Mechanistic Dynamics and Synthetic Protocols for the Chlorination of Allylbenzene to (2,3-Dichloropropyl)benzene

Executive Summary

The installation of vicinal dichlorides is a fundamental transformation in organic synthesis, critical for the development of complex natural products, agricultural agents, and pharmaceutical drugs[1]. The conversion of allylbenzene to (2,3-dichloropropyl)benzene serves as a premier model system for understanding the electrophilic addition of halogens across unactivated terminal alkenes. This technical guide dissects the mechanistic causality, stereochemical outcomes, and self-validating experimental protocols required to execute this transformation with high fidelity and scientific rigor.

Mechanistic Grounding: Electrophilic Addition Pathway

The chlorination of allylbenzene does not proceed via a simple stepwise carbocation mechanism. Instead, it is governed by the formation of a bridged intermediate that dictates both the regiochemistry and stereochemistry of the final product.

Pi-Complexation and Polarization

Unlike the chlorination of the benzene ring itself, which strictly requires Lewis acid activation (e.g., FeCl3​ or AlCl3​ ) to generate a highly reactive Cl+ equivalent[2], the electron-rich π bond of the terminal alkene in allylbenzene is sufficiently nucleophilic to induce a dipole in an approaching Cl2​ molecule. As the halogen approaches, the π electron cloud repels the electrons in the Cl-Cl bond, creating a polarized Clδ+−Clδ− complex.

The Chloronium Ion Intermediate

The π electrons attack the electrophilic chlorine atom, resulting in the heterolytic cleavage of the Cl-Cl bond and the expulsion of a chloride ion ( Cl− ). Crucially, instead of forming a discrete, highly unstable primary carbocation—which could theoretically undergo a hydride shift from the adjacent benzylic position[3]—the electrophilic chlorine atom back-donates its lone pair to the adjacent carbon. This forms a kinetically favored, three-membered cyclic chloronium ion . This bridged stabilization prevents carbocation rearrangement, ensuring the structural integrity of the carbon skeleton[4].

Stereospecific Nucleophilic Ring Opening

The expelled chloride ion acts as a nucleophile, attacking the chloronium intermediate from the opposite face, resulting in an anti-addition [4]. Within the chloronium ion, the C-Cl bonds are polarized; the secondary homobenzylic carbon bears a greater partial positive charge than the primary terminal carbon due to inductive stabilization. The nucleophilic chloride preferentially attacks this more electrophilic secondary carbon, opening the ring to yield the vicinal dichloride: (2,3-dichloropropyl)benzene.

Caption: Mechanistic pathway of electrophilic chlorine addition to allylbenzene.

Experimental Workflows and Self-Validating Protocols

To achieve high yields while suppressing side reactions, the synthetic environment must be strictly controlled. Below are two field-proven methodologies: the classic direct chlorination and a modern, highly controlled triphosgene-mediated route.

Method A: Direct Electrophilic Chlorination (Classic Pathway)

This method utilizes pure chlorine gas. It is highly efficient but requires strict environmental controls to prevent radical pathways.

Step-by-Step Protocol:

• Preparation: Dissolve allylbenzene (10 mmol) in anhydrous dichloromethane ( CH2​Cl2​ , 20 mL) within a flame-dried, round-bottom flask equipped with a magnetic stirrer.

• Temperature Control: Submerge the flask in an ice-water bath to achieve exactly 0 °C.

  • Causality: The addition of chlorine to an alkene is highly exothermic. Low temperatures prevent solvent boil-off and suppress the activation energy required for unwanted side reactions.

• Light Exclusion: Wrap the reaction flask entirely in aluminum foil.

  • Causality: Ambient or UV light will cause the homolytic cleavage of Cl2​ into chlorine radicals. This would initiate a free-radical substitution at the highly activated benzylic position, yielding allylic chlorides instead of the desired addition product[2].

• Chlorine Introduction: Slowly bubble Cl2​ gas through the solution using a gas dispersion tube.

• Self-Validation & Quenching: The solution will initially turn pale yellow. As the alkene consumes the chlorine, the solution decolorizes. The persistence of a faint yellow tint indicates the complete consumption of allylbenzene. Purge the system with nitrogen gas to remove excess Cl2​ , then wash the organic layer with saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) to neutralize residual oxidants.

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel chromatography.

Method B: Triphosgene-Mediated Epoxide Ring-Opening (Modern Pathway)

For laboratories avoiding toxic Cl2​ gas, a modern alternative involves the epoxidation of allylbenzene followed by chlorination using triphosgene and pyridine[1].

Step-by-Step Protocol:

• Epoxidation: Treat allylbenzene with m-CPBA in CH2​Cl2​ at 0 °C, warming to room temperature overnight to yield 2-benzyloxirane[1].

• Chlorination Setup: Add the purified 2-benzyloxirane (0.311 mmol) to a pressure vessel and dissolve in CH2​Cl2​ (0.6 mL).

• Reagent Addition: Add triphosgene (0.155 mmol, 0.5 equiv). Once dissolved, add pyridine (0.621 mmol, 2.0 equiv)[1].

  • Causality: Triphosgene acts as a safe, solid phosgene equivalent. Pyridine is critical as it acts as a nucleophilic catalyst, facilitating the formation of a transient β -chloro chloroformate intermediate, and driving the decarboxylative nucleophilic substitution by chloride ions[1].

• Reaction: Seal the vessel and heat to a gentle reflux (approx. 40 °C) for 1 hour.

• Self-Validation: Monitor the reaction via GC-MS. The successful progression is marked by the disappearance of the epoxide and the transient appearance of the β -chloro chloroformate intermediate (m/z tracking), which subsequently collapses into the final vicinal dichloride[1].

• Quenching: Cool to room temperature, quench with 2 M HCl (1 mL) to neutralize the pyridine, extract with CH2​Cl2​ , and purify via column chromatography[1].

Caption: Comparative experimental workflows for the synthesis of (2,3-dichloropropyl)benzene.

Quantitative Analysis and Methodological Comparison

The choice of protocol depends heavily on the laboratory's safety infrastructure and the required scale of synthesis. Below is a comparative analysis of the two methodologies.

Parameter	Method A: Direct Chlorination	Method B: Triphosgene Route
Primary Reagents	Cl2​ (g), CH2​Cl2​	m-CPBA, Triphosgene, Pyridine
Operating Temperature	0 °C	Reflux (approx. 40 °C)
Reaction Time	1 - 2 hours	1 hour (post-epoxidation)
Typical Yield	~85 - 90%	86 - 88%
Primary Byproducts	Allylic chlorides (if light is present)	Chlorohydrins (if prematurely quenched)
Safety Profile	High risk (Requires specialized gas manifold)	Moderate risk (Utilizes solid phosgene equivalent)

Troubleshooting and Mechanistic Pitfalls

• Aromatic Ring Substitution: A common pitfall when attempting alkene halogenation on aryl-containing substrates is accidental Electrophilic Aromatic Substitution (EAS). To prevent the chlorination of the benzene ring, Lewis acid catalysts (such as FeCl3​ , AlCl3​ , or even trace rust from equipment) MUST be strictly excluded from the reaction vessel[2].

• Incomplete Epoxide Ring Opening (Method B): If GC-MS analysis reveals the presence of chlorohydrins rather than the vicinal dichloride, it indicates an incomplete decarboxylative substitution. This is usually caused by an insufficient equivalent of pyridine. Ensure exactly 2.0 equivalents of pyridine are used relative to the starting material to drive the reaction to completion[1].

References

• Synthesis of Vicinal Dichlorides via Activation of Aliphatic Terminal Epoxides with Triphosgene and Pyridine The Journal of Organic Chemistry - ACS Publications URL:[Link]

• 12.5: Electrophilic Addition of Halogens to Alkenes Chemistry LibreTexts URL:[Link]

• What is the expected product in the reaction of hydrogen chloride with allylbenzene? Chemistry Stack Exchange URL:[Link]

• Chlorination Of Benzene | Reaction, Uses, Facts & Summary Chemistry Dictionary URL:[Link]

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• 4. chem.libretexts.org [chem.libretexts.org]

Thermodynamic Stability and Boiling Point Dynamics of (2,3-Dichloropropyl)benzene: A Comprehensive Technical Guide

In drug development and advanced organic synthesis, understanding the precise thermodynamic boundaries and physical properties of halogenated intermediates is non-negotiable. As a Senior Application Scientist, I approach (2,3-dichloropropyl)benzene (also known as 1,2-dichloro-3-phenylpropane) not just as a static molecule, but as a dynamic system governed by steric, dipolar, and thermal forces.

This whitepaper dissects the physicochemical profile, thermodynamic stability, and validated experimental workflows associated with this complex haloaromatic compound, providing actionable insights for process chemistry and degradation studies.

Physicochemical Profile & Boiling Point Dynamics

The physical behavior of (2,3-dichloropropyl)benzene is heavily influenced by the addition of two heavy, electronegative chlorine atoms to its allylbenzene precursor. This structural modification significantly increases the molecular weight and enhances intermolecular London dispersion forces, fundamentally altering its volatility.

Because the compound is prone to thermal degradation at extreme temperatures, standard atmospheric boiling point data is rarely utilized in practical laboratory settings. Instead, distillation is performed under high vacuum. Experimental data indicates that a mixture containing (2,3-dichloropropyl)benzene boils at 68–72 °C under a highly reduced pressure of 0.6 mmHg [2]. Using the Clausius-Clapeyron equation, we can extrapolate this to an estimated atmospheric boiling point (760 mmHg) in the range of 230–250 °C .

Quantitative Data Summary

Parameter	Value	Analytical Context	Source
IUPAC Name	(2,3-Dichloropropyl)benzene	Standard nomenclature	[1]
Molecular Weight	189.08 g/mol	Computed via PubChem 2.1	[1]
Boiling Point (Reduced)	68–72 °C at 0.6 mmHg	Fractional vacuum distillation	[2]
Boiling Point (Standard)	~230–250 °C (Extrapolated)	Clausius-Clapeyron estimation	N/A
XLogP3	3.4	Indicates high lipophilicity	[1]
Topological Polar Surface Area	0 Ų	Purely hydrophobic surface	[1]

Thermodynamic Stability & Conformational Isomerism

The thermodynamic stability of (2,3-dichloropropyl)benzene must be evaluated on two fronts: its internal conformational stability at ambient conditions and its chemical stability under thermal stress.

Conformational Dynamics

At room temperature, the molecule exists as a mixture of stereoisomers and rotamers. The conformational preference of such complex haloethane derivatives is not random; it is dictated by a delicate thermodynamic balance between steric hindrance (the spatial bulk of the phenyl ring and chlorine atoms) and dipolar interactions (the electrostatic repulsion between the highly polarized C-Cl bonds) [4]. These internal forces make the molecule stable under standard storage conditions (<100 °C) but highly sensitive to solvent environments during its initial synthesis.

Thermal Degradation & Dehalogenation

While stable at lower temperatures, the thermodynamic limits of (2,3-dichloropropyl)benzene are breached when exposed to temperatures exceeding 200 °C in the presence of hydrogen donors and metallic catalysts. Under these conditions, the activation energy of the C-Cl bond is overcome, and the molecule undergoes reductive dehalogenation , yielding alkenes and hydrogen chloride (HCl) [3].

Key factors governing the thermodynamic and conformational stability of the compound.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. I have explicitly outlined the causality behind the reagent and condition choices so that researchers can adapt these principles to similar haloaromatic workflows.

Protocol A: Synthesis via Electrophilic Halogenation

This protocol details the controlled synthesis of (2,3-dichloropropyl)benzene from allylbenzene.

• Preparation & Solvent Selection: Dissolve 1 equivalent of allylbenzene in anhydrous carbon tetrachloride (CCl₄).

  • Causality: The chlorination of allylbenzene is highly sensitive to the solvent environment. Using a non-polar, non-nucleophilic solvent like CCl₄ ensures the reaction proceeds strictly via electrophilic addition. If a polar protic solvent (e.g., methanol or acetic acid) were used, competitive solvolysis would occur, yielding unwanted methoxy- or acetoxy-chloropropyl derivatives [4].

• Halogenation: Introduce Cl₂ gas slowly into the reaction vessel while maintaining the temperature at 0 °C using an ice bath.

  • Causality: The low temperature controls the exothermic nature of the addition, suppressing unwanted free-radical substitution at the highly reactive benzylic position.

• Purification: Remove the CCl₄ under reduced pressure. Distill the remaining crude mixture using a short-path vacuum distillation apparatus.

• Validation Check: Collect the fraction boiling at 68–72 °C at 0.6 mmHg [2]. Validate the structural integrity via ¹H-NMR. The protocol is successful if the vinylic protons of allylbenzene (δ 5.0–6.0 ppm) have completely disappeared, replaced by a distinct multiplet corresponding to the -CH(Cl)-CH₂(Cl) aliphatic system.

Protocol B: Thermodynamic Stress Test (Reductive Dehalogenation)

This protocol forces the molecule past its thermodynamic stability limit to study its degradation pathway.

• Reactor Setup: In a high-pressure reactor, combine (2,3-dichloropropyl)benzene with a high-boiling mineral oil (e.g., vacuum gas oil) and an iron powder catalyst [3].

  • Causality: Why high-boiling mineral oil? The oil acts as both a macroscopic heat bath and a chemical hydrogen donor. Because its boiling point exceeds the targeted reaction temperature, it remains in the liquid phase, facilitating the continuous transfer of hydrogen required to form HCl gas during C-Cl bond cleavage [3]. The iron powder acts as a cocatalyst, significantly lowering the activation energy required for dehalogenation.

• Thermal Activation: Purge the system with nitrogen and heat the reactor to 300 °C.

  • Causality: This thermal energy overcomes the thermodynamic stability of the molecule, driving the favored formation of carbon, alkenes, and hydrogen halides.

• Validation Check: Route the reactor's gas effluent through an alkaline scrubber (e.g., 1M NaOH). The system validates itself when a subsequent acid-base titration of the scrubber solution matches the theoretical molar yield of HCl, confirming that complete reductive dehalogenation has occurred.

Chemical synthesis and reductive dehalogenation pathway of (2,3-dichloropropyl)benzene.

Conclusion

For researchers utilizing (2,3-dichloropropyl)benzene, recognizing the interplay between its physical properties and thermodynamic limits is vital. Its high extrapolated boiling point (~230–250 °C) necessitates low-pressure distillation (68–72 °C at 0.6 mmHg) to prevent premature thermal degradation. Furthermore, while the molecule maintains conformational stability at room temperature due to balanced steric and dipolar forces, it is intentionally destabilized at high temperatures (>200 °C) in the presence of hydrogen donors to achieve complete reductive dehalogenation. Adhering to the self-validating protocols outlined above ensures high-fidelity synthesis and controlled degradation in advanced chemical engineering applications.

References

• (2,3-Dichloropropyl)benzene | C9H10Cl2 | CID 12743375 , PubChem,1

• Some Observations on the Course of the Reaction between Ethylenic Compounds and N-Bromosuccinimide , RSC Publishing, 2

• US4943671A - Reductive dehalogenation of organic halogen compounds , Google Patents, 3

• Investigation of Factors Affecting Conformational Preference in Complex Haloethane Derivatives by Classical Energy Calculations , ResearchGate, 4

Sources

• 1. (2,3-Dichloropropyl)benzene | C9H10Cl2 | CID 12743375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 196. Some observations on the course of the reaction between ethylenic compounds and N-bromosuccinimide - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. US4943671A - Reductive dehalogenation of organic halogen compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Mass Fragmentation Pattern of (2,3-dichloropropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) mass fragmentation pattern of (2,3-dichloropropyl)benzene. As a crucial aspect of molecular characterization, understanding the fragmentation cascade is paramount for the unambiguous identification of this compound in complex matrices, a common requirement in pharmaceutical development and chemical analysis. This document elucidates the primary fragmentation pathways, predicts the major fragment ions, and offers a standardized gas chromatography-mass spectrometry (GC-MS) protocol for its analysis. The insights presented herein are grounded in the fundamental principles of mass spectrometry and draw parallels from the fragmentation of structurally related alkylbenzenes and halogenated compounds.

Introduction: The Significance of Mass Spectrometry in Structural Elucidation

Mass spectrometry (MS) is an indispensable analytical technique for determining the molecular weight and elucidating the structure of organic compounds.[1] In the pharmaceutical and chemical industries, it is a cornerstone for compound identification, purity assessment, and metabolic profiling. Electron ionization (EI) is a hard ionization technique that imparts significant energy to the analyte molecule, leading to predictable and reproducible fragmentation patterns that serve as a molecular fingerprint.[2] For a molecule such as (2,3-dichloropropyl)benzene, which contains an aromatic ring, an alkyl chain, and halogen substituents, the resulting mass spectrum is a composite of several competing fragmentation pathways. A thorough understanding of these pathways is essential for accurate spectral interpretation.

Predicted Mass Fragmentation Pathways of (2,3-dichloropropyl)benzene

The fragmentation of (2,3-dichloropropyl)benzene under electron ionization is initiated by the removal of an electron to form a molecular ion (M•+).[3][4] The molecular weight of (2,3-dichloropropyl)benzene (C9H10Cl2) is 188.08 g/mol .[5] Due to the natural isotopic abundance of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), the molecular ion will appear as a cluster of peaks.[6] The most abundant will be at m/z 188 (containing two ³⁵Cl atoms), followed by a significant M+2 peak at m/z 190 (one ³⁵Cl and one ³⁷Cl), and a smaller M+4 peak at m/z 192 (two ³⁷Cl atoms). The stable aromatic ring strongly influences the fragmentation, often leading to resonance-stabilized fragment ions.[7][8]

The primary fragmentation routes are predicted to be:

• Benzylic Cleavage (α-Cleavage): This is often a dominant fragmentation pathway for alkylbenzenes.[9] Cleavage of the Cα-Cβ bond (the bond between the first and second carbon of the propyl chain) is highly favored due to the formation of the stable benzyl cation, which can rearrange to the even more stable tropylium ion (C₇H₇⁺) at m/z 91 .[8][10] This is anticipated to be the base peak in the spectrum.

• Loss of a Chlorine Radical: The C-Cl bond can undergo homolytic cleavage to release a chlorine radical (•Cl). This would result in a fragment ion at m/z 153 (for ³⁵Cl loss from the m/z 188 ion). The presence of the second chlorine atom will also create an isotopic peak at m/z 155.

• Loss of Hydrogen Chloride (HCl): A common fragmentation pathway for alkyl halides is the elimination of a neutral molecule of HCl.[9] This would lead to a fragment ion at m/z 152 .

• Cleavage between the Chlorine-Bearing Carbons: Scission of the bond between the two carbons bearing the chlorine atoms would lead to the formation of a chlorobenzyl cation (C₇H₆Cl⁺) at m/z 125 (for ³⁵Cl) and a corresponding isotopic peak at m/z 127.

• Formation of the Phenyl Cation: Loss of the entire dichloropropyl side chain can lead to the formation of the phenyl cation (C₆H₅⁺) at m/z 77 .[11]

Summary of Predicted Fragment Ions

m/z (for ³⁵Cl)	Proposed Fragment Ion	Formula	Fragmentation Pathway
188, 190, 192	Molecular Ion	[C₉H₁₀Cl₂]⁺•	Ionization of the parent molecule
153, 155	[M - Cl]⁺	[C₉H₁₀Cl]⁺	Loss of a chlorine radical
152	[M - HCl]⁺•	[C₉H₉Cl]⁺•	Elimination of hydrogen chloride
125, 127	[M - CH₂Cl]⁺	[C₈H₈Cl]⁺	Cleavage of the C-C bond between chlorinated carbons
91 (Base Peak)	Tropylium Ion	[C₇H₇]⁺	Benzylic Cleavage
77	Phenyl Cation	[C₆H₅]⁺	Loss of the dichloropropyl side chain

Visualizing the Fragmentation Cascade

The intricate relationships between the parent ion and its subsequent fragments can be effectively visualized using a fragmentation diagram.

Caption: Predicted EI fragmentation of (2,3-dichloropropyl)benzene.

Experimental Protocol for GC-MS Analysis

To validate the predicted fragmentation pattern, a standardized GC-MS methodology is proposed. The self-validating nature of this protocol lies in the use of a well-characterized instrument and standard operating procedures that ensure reproducibility.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

GC Conditions:

• Injection Port Temperature: 250 °C

  • Rationale: Ensures complete volatilization of the analyte without thermal degradation.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Rationale: Helium is an inert carrier gas that provides good chromatographic resolution.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

  • Rationale: The initial hold allows for focusing of the analyte band on the column. The temperature ramp facilitates the elution of the compound with good peak shape, and the final hold ensures that any less volatile impurities are eluted from the column.

• Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

  • Rationale: This is a standard, non-polar column suitable for the separation of a wide range of organic compounds, including halogenated aromatics.

MS Conditions:

• Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV

  • Rationale: This is a standard energy that provides reproducible fragmentation patterns and allows for comparison with spectral libraries.[2][12]

• Source Temperature: 230 °C

  • Rationale: Prevents condensation of the analyte in the ion source.

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 40-400

  • Rationale: This range will encompass the molecular ion and all predicted major fragment ions.

• Solvent Delay: 3 minutes

  • Rationale: To prevent the high concentration of the injection solvent from saturating the detector.

Caption: Standard GC-MS experimental workflow.

Conclusion

The mass fragmentation pattern of (2,3-dichloropropyl)benzene under electron ionization is predicted to be dominated by the formation of the stable tropylium ion at m/z 91. Other significant fragmentation pathways include the loss of a chlorine radical, the elimination of HCl, and cleavage of the bond between the two chlorine-bearing carbons. The characteristic isotopic signature of chlorine will be a key feature in the identification of chlorine-containing fragments. The provided GC-MS protocol offers a robust method for the experimental verification of these predictions. This guide serves as a valuable resource for researchers and scientists in the accurate identification and characterization of (2,3-dichloropropyl)benzene.

References

• Mass spectrometry of alkylbenzenes and related compounds. Part 11. Gas phase ion chemistry of protonated alkylbenzenes (alkylbenzenium ions). Google Scholar.

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Standard Operating Procedure - for the USGS Reston, Virginia Environmental Organic Geochemistry Laboratory Instrumental Analysis for the Long-Chain Alkylbenzenes. USGS. [Link]

• Fragmentation Mechanisms - Intro to Mass Spectrometry. University of Arizona. [Link]

• Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications - Research and Reviews. Research and Reviews: Journal of Chemistry. [Link]

• Fragmentation mechanisms in electron impact mass spectrometry. University of Copenhagen.

• Substituted 3-Phenylpropenoates and Related Analogs: Electron Ionization Mass Spectral Fragmentation and Density Functional Theory Calculations. PMC. [Link]

• Mass spectrum of benzene fragmentation pattern of ions for analysis and identification of benzene. Doc Brown's Chemistry. [Link]

• (2,3-Dichloropropyl)benzene. PubChem. [Link]

• Electron Ionization. Chemistry LibreTexts. [Link]

• Interpretation of mass spectra. University of California, Irvine.

• Mass spectrum of chlorobenzene fragmentation pattern. Doc Brown's Chemistry. [Link]

• Benzene, (3-chloropropyl)-. NIST WebBook. [Link]

• Mass Spectrometry: Fragmentation. University of California, Los Angeles.

• 1-PHENYLPROPAN-2-ONE; EI-B; MS. MassBank. [Link]

• Electron-Induced (EI) Mass Fragmentation is Directed by Intra- molecular H-Bonding in Two Isomeric Benzodipyran Systems. PMC. [Link]

• Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds | Mass Spectrometry. YouTube. [Link]

• 3-Phenylpropane-1,2-diol. PubChem. [Link]

• 3,3-Dichloro-1-phenylprop-2-en-1-one. PubChem. [Link]

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Royal Society of Chemistry. [Link]

• Mass Fragmentation of Aromatic Compounds and Phenols/ Mass spectrometry. YouTube. [Link]

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• 5. (2,3-Dichloropropyl)benzene | C9H10Cl2 | CID 12743375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. C6H5Cl mass spectrum of chlorobenzene fragmentation pattern of m/z m/e ions for analysis and identification pairs of isotopic peaks due to chlorine isotopes image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Structural Elucidation and Cryocrystallography of (2,3-Dichloropropyl)benzene: A Technical Guide

Executive Summary

(2,3-Dichloropropyl)benzene (C₉H₁₀Cl₂) is a vicinal dichloride of significant interest in the study of conformational preferences and halogen-bonding interactions. Because the pure compound exists as a light yellow oil at standard temperature and pressure[1], obtaining its crystallographic data presents a complex physical chemistry challenge. Standard ambient solvent evaporation techniques are entirely ineffective. Instead, structural elucidation requires a bifurcated approach: advanced Nuclear Magnetic Resonance (NMR) conformational mapping for liquid-state dynamics[2], and in situ cryocrystallography for solid-state 3D spatial resolution[3].

This whitepaper outlines the causality behind the synthetic isolation, the spectroscopic validation of its rotamers, and the precise cryogenic methodologies required to force this liquid halocarbon into a diffraction-quality crystal lattice.

Conformational Analysis and Stereochemistry

The structural preference of complex haloethane derivatives like (2,3-dichloropropyl)benzene is governed by a delicate interplay between steric hindrance and dipolar interactions. Classical energy calculations and NMR spectroscopy are deployed to map these preferences before any crystallographic freezing is attempted.

Causality in Conformational Mapping: The solvent dependence of vicinal coupling constants is the primary metric used to deduce the most stable rotamers of the erythro and threo isomers[2]. In non-aromatic solvents, the difference between the two vicinal coupling constants is highly dependent on the solution's dielectric constant, while the sum of the coupling constants remains static. By plotting the potential barrier to internal rotation against the ionization potential of the substituent atoms, researchers can quantify the exact energetic contributions of dipole-dipole interactions versus van der Waals repulsions. This proves that in (2,3-dichloropropyl)benzene, electrostatic dipolar interactions are just as critical as steric bulk in dictating the molecule's preferred geometry[2].

Synthesis and Transient Intermediate Trapping

To obtain high-purity (2,3-dichloropropyl)benzene suitable for structural analysis, the activation of aliphatic terminal epoxides (specifically 2-benzyloxirane) with triphosgene and pyridine serves as a highly efficient, stereocontrolled pathway[4].

Mechanistic Insight & Self-Validation: The reaction proceeds via the nucleophilic ring-opening of the epoxide, forming a transient β-chloro chloroformate intermediate. If the reaction is prematurely quenched or exposed to aqueous conditions too early, this intermediate hydrolyzes into a chlorohydrin byproduct[4]. By utilizing Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the consumption of the β-chloro chloroformate, the protocol becomes self-validating—ensuring that the subsequent decarboxylative chlorination has gone to completion to yield the pure vicinal dichloride.

In Situ Cryocrystallography: The Liquid-State Challenge

Because (2,3-dichloropropyl)benzene is a liquid at 298 K, Single-Crystal X-ray Diffraction (SCXRD) requires in situ cryocrystallization[3][5]. This technique involves freezing the pure liquid inside a specialized capillary and using localized optical heating to isolate a single crystal seed.

Supramolecular Assembly: In the solid state, the supramolecular assembly of such halogenated aromatic liquids is typically stabilized by weak intermolecular forces. Without the presence of strong classical hydrogen bond donors, the crystal packing relies on C–H···Cl interactions and aromatic π···π stacking[3]. These weak interaction landscapes only become dominant and ordered when thermal molecular motion is heavily suppressed at cryogenic temperatures.

Quantitative Data Summaries

Table 1: Spectroscopic and Spectrometric Characterization

Data summarizing the structural identity of the synthesized liquid prior to crystallization.

Parameter	Value / Description
Chemical Formula	C₉H₁₀Cl₂
Molecular Weight	189.08 g/mol (Calculated MS: 188.0; Found: 188.0)[6]
Physical State (298 K)	Light yellow oil[1]
¹H-NMR (400 MHz, CDCl₃)	δ 3.12 (dd, 1H), 3.37 (dd, 1H), 3.69-3.81 (m, 2H), 4.29-4.34 (m, 1H), 7.30-7.42 (m, 5H)[6]
¹³C-NMR (100 MHz, CDCl₃)	δ 41.1, 47.6, 61.1, 127.3, 128.7, 129.7, 136.4[6]

Table 2: Cryocrystallographic Parameters for Liquid Halocarbons

Proxy parameters representing the standard SCXRD setup required to resolve the lattice of low-melting haloalkylbenzenes.

Parameter	Method / Value
Capillary Type	Lindemann glass (0.3 mm diameter)[3]
Cooling System	Oxford Nitrogen Cryosystem / Optical Heating and Cooling Device (OHCD)[3][5]
Initial Cooling Rate	~30 K/h (to bypass glass transition)[3]
Crystal Growth Method	In situ zone-melting via IR laser[5]
Radiation Source	Mo-Kα (λ = 0.71073 Å)[1]

Experimental Protocols

Protocol 1: Synthesis and GC-MS Validation of (2,3-Dichloropropyl)benzene

Self-Validating System: GC-MS tracking prevents the isolation of incomplete reaction byproducts.

• Initialization: Add 2-benzyloxirane (0.311 mmol) to a 15 mL pressure vessel and dissolve in 0.6 mL of anhydrous CH₂Cl₂.

• Reagent Addition: Add triphosgene (46 mg, 0.155 mmol). Wait for complete dissolution, then add pyridine (50 μL, 0.621 mmol)[4].

• Thermal Activation: Seal the vessel and heat to a gentle reflux in a warm sand bath.

• In-Process Validation (Crucial Step): After 45 minutes, extract a 5 μL aliquot and analyze via GC-MS.

  • Causality: You are looking for the disappearance of the β-chloro chloroformate intermediate mass peak. If present, continue refluxing. Proceeding to workup while this peak remains will yield unwanted chlorohydrin[4].

• Quenching & Extraction: Once GC-MS confirms full conversion (typically 1 h), cool to room temperature and quench with 2 M HCl (1 mL). Extract the aqueous layer with CH₂Cl₂ (3 × 10 mL).

• Purification: Dry the organic layers over Na₂SO₄, filter, and concentrate under reduced pressure to yield the light yellow oil.

Protocol 2: In Situ Cryocrystallization for SCXRD

Self-Validating System: Visual monitoring of the solid-liquid interface ensures monocrystalline growth.

• Capillary Loading: Fill a 0.3 mm Lindemann glass capillary with the purified (2,3-dichloropropyl)benzene liquid and flame-seal the open end[3].

• Mounting: Mount the capillary on a diffractometer equipped with a CCD area detector and an OHCD.

• Vitrification Bypass: Cool the sample rapidly at a rate of 30 K/h to a temperature below its freezing point (typically < 250 K).

  • Causality: This rapid cooling forces the liquid to cross the glass transition temperature quickly, ensuring complete solidification and avoiding the formation of an amorphous glass phase[3].

• Zone-Melting (Seed Isolation): Apply localized optical heating (IR laser) to melt the polycrystalline mass, leaving only a microscopic solid fragment at the capillary tip.

• Monocrystal Growth: Slowly decrease the temperature at 1 K/h.

  • Causality: The single remaining fragment acts as a nucleation seed. The slow cooling rate allows the molecules to arrange into their lowest-energy crystalline lattice (typically monoclinic or triclinic for asymmetric halocarbons) without introducing grain boundaries[5].

• Data Collection: Once the capillary is filled with a single crystal, proceed with standard Mo-Kα X-ray diffraction data collection.

Structural Analysis Workflow

Workflow for the synthesis, structural, and crystallographic analysis of (2,3-dichloropropyl)benzene.

References

• Rasta resin–triphenylphosphine oxides and their use as recyclable heterogeneous reagent precursors in halogenation reactions Beilstein Journal of Organic Chemistry[Link]

• Methoxylation reactions of selenium dihalides New Journal of Chemistry (RSC)[Link]

• Investigation of Factors Affecting Conformational Preference in Complex Haloethane Derivatives by Classical Energy Calculations ResearchGate[Link]

• Synthesis of Vicinal Dichlorides via Activation of Aliphatic Terminal Epoxides with Triphosgene and Pyridine The Journal of Organic Chemistry (ACS)[Link]

• Variability in Halogen Interactions: In situ Cryocrystallization of Low Melting Substituted Trifluoroacetophenones Crystal Growth & Design (ACS)[Link]

• Structure determination of fatty acid ester biofuels via in situ cryocrystallisation and single crystal X-ray diffraction CrystEngComm (University of Pretoria / RSC)[Link]

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• 5. repository.up.ac.za [repository.up.ac.za]
• 6. beilstein-journals.org [beilstein-journals.org]

Protocols & Analytical Methods

Application Note: Laboratory Synthesis of (2,3-Dichloropropyl)benzene via Electrophilic Chlorination

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Standard Operating Procedure & Mechanistic Guide

Introduction & Mechanistic Rationale

The synthesis of (2,3-dichloropropyl)benzene (also known as 1,2-dichloro-3-phenylpropane) from allylbenzene is a fundamental transformation that relies on the electrophilic addition of halogens across an unactivated carbon-carbon double bond. While elemental chlorine (Cl₂) gas is the traditional reagent for this transformation, its high toxicity, difficulty in precise stoichiometric measurement, and requirement for specialized gas-handling equipment make it suboptimal for standard benchtop synthesis.

To ensure operational safety and stoichiometric precision, this protocol utilizes Sulfuryl chloride (SO₂Cl₂) as a highly efficient, liquid-phase surrogate for Cl₂ gas (). Under controlled conditions, SO₂Cl₂ decomposes to yield SO₂ and Cl₂ in situ, facilitating a purely ionic chlorination pathway.

Mechanistic Causality: The reaction initiates via the electrophilic attack of the alkene's π-electrons on the chlorine molecule, forming a resonance-stabilized bridged chloronium ion intermediate. Subsequent nucleophilic attack by the liberated chloride anion (Cl⁻) occurs exclusively from the opposite face (anti-addition) due to steric hindrance, stereospecifically opening the chloronium ring to yield the vicinal dichloride ().

Critical Field Insight: This reaction must be conducted in the dark. UV or ambient visible light irradiation promotes the homolytic cleavage of SO₂Cl₂, triggering a radical chain mechanism. A radical pathway would lead to competitive hydrogen abstraction at the highly reactive benzylic/allylic position, yielding 1-chloro-3-phenylpropene derivatives rather than the desired vicinal addition product.

Materials and Reagents

Reagent / Material	Role	Amount	Equivalents
Allylbenzene (>98%)	Substrate	1.18 g (10.0 mmol)	1.0 eq
Sulfuryl Chloride (SO₂Cl₂)	Cl₂ Source / Electrophile	1.48 g (11.0 mmol)	1.1 eq
Dichloromethane (CH₂Cl₂)	Non-polar Solvent	20 mL	N/A
Saturated NaHCO₃ (aq)	Quenching Agent	15 mL	Excess
Anhydrous Na₂SO₄	Desiccant	As needed	N/A

(Note: SO₂Cl₂ is highly corrosive and moisture-sensitive; it evolves HCl and SO₂ upon reaction. Handle exclusively inside a properly ventilated fume hood.)

Experimental Protocol

Phase 1: Setup and Initiation

• Apparatus Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with an oval magnetic stir bar, a pressure-equalizing dropping funnel, and an argon gas inlet.

• Light Exclusion (Critical): Wrap the entire reaction flask and dropping funnel tightly in aluminum foil to rigorously exclude ambient light.

• Substrate Solvation: Charge the flask with allylbenzene (1.18 g, 10.0 mmol) and anhydrous CH₂Cl₂ (20 mL).

• Thermal Control: Submerge the reaction flask in an ice-water bath to achieve an internal temperature of 0 °C. Causality: Low temperatures suppress competitive radical initiation and manage the exothermic nature of the electrophilic addition.

Phase 2: Reagent Addition

• Transfer sulfuryl chloride (1.48 g, 0.89 mL, 11.0 mmol) into the dropping funnel.

• Add the SO₂Cl₂ dropwise over 15–20 minutes to the vigorously stirred solution at 0 °C.

• Safety Check: The evolution of gas (SO₂ and trace HCl) will occur. Ensure the argon line is vented through a base trap (e.g., 1 M NaOH) to neutralize acidic off-gases ().

Phase 3: Reaction Maturation & Monitoring

• Allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath. Gradually warm the mixture to room temperature (20–25 °C) and stir for an additional 2 hours.

• Self-Validating Check (TLC): Monitor reaction progress via Thin Layer Chromatography (Eluent: Hexanes:EtOAc 95:5, UV visualization). The starting allylbenzene ( Rf​≈0.8 ) should be completely consumed, replaced by the more polar dichloride product ( Rf​≈0.5 ).

Phase 4: Quenching and Workup

• Cool the flask back to 0 °C. Carefully quench the reaction by the dropwise addition of saturated aqueous NaHCO₃ (15 mL). Causality: This neutralizes unreacted SO₂Cl₂ and dissolved acidic byproducts. Expect vigorous effervescence (CO₂) initially.

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with CH₂Cl₂ (2 × 15 mL).

• Wash the combined organic layers sequentially with distilled water (20 mL) and brine (20 mL) to remove residual inorganic salts and break any micro-emulsions.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

Phase 5: Purification

• Purify the crude pale-yellow oil via flash column chromatography on silica gel (Eluent: 100% Hexanes gradient to Hexanes:Ethyl Acetate 98:2) to afford pure (2,3-dichloropropyl)benzene.

Data Presentation & Characterization

To ensure trustworthiness and reproducibility, the isolated product must be validated against the following quantitative characterization metrics:

Parameter	Value / Description
Chemical Formula	C₉H₁₀Cl₂
Molecular Weight	189.08 g/mol
Expected Yield	85 - 92% (Purified)
Appearance	Clear, colorless liquid
¹H NMR (CDCl₃, 400 MHz)	δ 7.35–7.20 (m, 5H, Ar-H), 4.25 (m, 1H, -CHCl-), 3.75 (dd, 1H, -CH₂Cl), 3.60 (dd, 1H, -CH₂Cl), 3.20 (dd, 1H, Ar-CH₂-), 2.95 (dd, 1H, Ar-CH₂-)
¹³C NMR (CDCl₃, 100 MHz)	δ 136.5 (Ar-C), 129.2, 128.6, 127.1 (Ar-CH), 59.8 (-CHCl-), 47.5 (-CH₂Cl), 41.2 (Ar-CH₂-)

Mechanistic Pathway Visualization

The following diagram illustrates the logical flow of the electrophilic addition mechanism, highlighting the transient chloronium ion that dictates the anti-addition stereochemistry.

Mechanistic workflow of the electrophilic chlorination of allylbenzene via a chloronium intermediate.

References

• Waldvogel, S. R., & Trosien, S. (2012). Sulfuryl Chloride: A Versatile Alternative to Chlorine. Australian Journal of Chemistry, 65(1), 95-96. URL:[Link]

• Cresswell, A. J., Eey, S. T.-C., & Denmark, S. E. (2015). Catalytic, Stereospecific Syn-Dichlorination of Alkenes. Nature Chemistry, 7(2), 146–152. URL:[Link]

• San Filippo, J., Sowinski, A. F., & Romano, L. J. (1975). Chlorination of alkenes and alkynes with molybdenum(V) chloride. Journal of the American Chemical Society, 97(6), 1599-1600. URL:[Link]

Application Note: High-Resolution GC-MS Method for the Detection and Quantification of (2,3-Dichloropropyl)benzene

Executive Summary

(2,3-Dichloropropyl)benzene (C₉H₁₀Cl₂, CAS: 67168-93-8), also recognized in pharmaceutical development as Pheniramine Impurity 2[1], is a halogenated alkylbenzene. It frequently emerges as a synthetic byproduct during the chlorination of 1-phenylpropene[2] or via the activation of aliphatic terminal epoxides (e.g., 2-benzyloxirane) using triphosgene and pyridine[3]. Due to the volatility, thermal stability, and regulatory requirements surrounding chlorinated impurities, Gas Chromatography-Mass Spectrometry (GC-MS) serves as the gold-standard analytical method for its structural elucidation and trace quantification[4].

This application note provides a comprehensive, self-validating GC-MS protocol designed for researchers and quality control (QC) scientists. It emphasizes the mechanistic causality behind chromatographic choices and leverages specific mass spectrometric fragmentation patterns to ensure unambiguous identification.

Mechanistic Origins & Synthesis Pathways

Understanding the origin of (2,3-dichloropropyl)benzene is critical for anticipating matrix interferences during GC-MS analysis. In drug synthesis, it often appears when terminal epoxides undergo ring-opening chlorination. The reaction proceeds via a transient β -chloro chloroformate intermediate, which can either directly convert to the target vicinal dichloride or hydrolyze into a chlorohydrin byproduct during aqueous workup[3].

Chemical synthesis and impurity formation pathway of (2,3-dichloropropyl)benzene.

Scientific Grounding: GC-MS Parameter Causality

To move beyond a simple list of steps, it is essential to understand why specific analytical parameters are chosen for this halogenated aromatic compound:

• Extraction Solvent (Dichloromethane, CH₂Cl₂): (2,3-Dichloropropyl)benzene is a non-polar to slightly polar molecule. CH₂Cl₂ provides excellent solvation, is immiscible with aqueous quench layers (facilitating Liquid-Liquid Extraction), and is highly volatile. It elutes well before the analyte in the GC run, preventing solvent peak interference[3].

• Stationary Phase (5% Phenyl-Methylpolysiloxane): The slight polarity of the 5% phenyl groups provides dipole-induced dipole interactions with the polarizable chlorine atoms. This offers superior retention and resolution from strictly aliphatic or non-halogenated aromatic impurities compared to a 100% dimethylpolysiloxane column.

• Electron Ionization (EI) at 70 eV: This standardized ionization energy provides highly reproducible fragmentation. For (2,3-dichloropropyl)benzene, 70 eV EI consistently drives benzylic cleavage (loss of the dichloroethyl group), yielding the highly stable tropylium ion ( m/z 91) as the base peak, which is ideal for high-sensitivity quantification.

Step-by-Step Analytical Protocol

Phase 1: Sample Preparation (Liquid-Liquid Extraction)

• Quenching: Transfer 1.0 mL of the crude reaction mixture or API solution into a 15 mL centrifuge tube. Quench the reaction by adding 1.0 mL of 2 M HCl to neutralize residual pyridine or basic catalysts[3].

• Extraction: Add 3.0 mL of GC-MS grade CH₂Cl₂. Vortex vigorously for 60 seconds to ensure complete phase transfer of the lipophilic (2,3-dichloropropyl)benzene into the lower organic layer.

• Separation & Drying: Centrifuge at 3000 rpm for 5 minutes. Extract the lower CH₂Cl₂ layer and pass it through a small plug of anhydrous sodium sulfate (Na₂SO₄) to remove residual water, which can degrade the GC column stationary phase.

• Dilution: Dilute the dried extract 1:10 in CH₂Cl₂ to achieve a working concentration within the linear dynamic range of the MS detector (typically 1–100 µg/mL).

Phase 2: GC-MS Acquisition

• System Purge: Ensure the inlet is fitted with a deactivated glass liner containing a plug of silanized glass wool to trap non-volatile matrix components.

• Injection: Inject 1.0 µL of the prepared sample using a split ratio of 10:1 to prevent column overloading while maintaining trace detection capabilities.

• Separation & Detection: Execute the temperature gradient (detailed in Table 1) and acquire mass spectra in Selected Ion Monitoring (SIM) mode for maximum signal-to-noise ratio.

Step-by-step GC-MS analytical workflow for halogenated alkylbenzene quantification.

Quantitative Data & Acquisition Parameters

Table 1: GC-MS Instrument Parameters

Parameter	Setting / Value	Rationale
Column	TG-SQC or HP-5MS (30 m × 0.25 mm × 0.25 µm)	5% phenyl phase provides optimal interactions for halogenated aromatics[3].
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inertness prevents analyte degradation; high diffusivity yields sharp peaks.
Inlet Temperature	250 °C	Ensures rapid and complete volatilization of the C₉H₁₀Cl₂ analyte.
Injection Volume	1.0 µL (Split 10:1)	Prevents column overloading while maintaining mass on-column for trace detection.
Oven Program	60 °C (1 min) → 15 °C/min → 250 °C (5 min)	Gradient focuses the analyte at the column head, efficiently separating isomers.
Transfer Line Temp	280 °C	Prevents cold spots and condensation of the analyte before entering the MS.
Ion Source Temp	230 °C	Standard for EI; prevents source contamination while maintaining fragmentation.

Table 2: MS Acquisition Parameters (SIM Mode)

Ion Type	m/z Value	Origin / Fragmentation Mechanism	Relative Abundance
Quantifier	91	Tropylium ion [C₇H₇]⁺ from benzylic cleavage	100% (Base Peak)
Qualifier 1	188	Molecular ion [M]⁺ (³⁵Cl, ³⁵Cl isotope)	~15%
Qualifier 2	190	Molecular ion [M+2]⁺ (³⁵Cl, ³⁷Cl isotope)	~10%
Qualifier 3	139	[M - CH₂Cl]⁺ loss of terminal chloromethyl	~25%

Protocol Self-Validation & System Suitability (QC)

A trustworthy protocol must be a self-validating system. Before analyzing unknown pharmaceutical batches, the following System Suitability Tests (SST) must be passed:

• Isotopic Pattern Verification (Internal Validation): The natural abundance of chlorine isotopes dictates a strict mass spectral signature. For a dichloro-compound like (2,3-dichloropropyl)benzene, the molecular ion cluster ( M , M+2 , M+4 ) must exhibit an intensity ratio of approximately 9:6:1. Rule: If the m/z 188 to 190 ratio deviates by >10% from the theoretical 1.5:1 ratio, the system flags a co-eluting isobaric interference, invalidating the peak purity.

• Chromatographic Resolution ( Rs​ ): Inject a resolution mixture containing both (2,3-dichloropropyl)benzene and its positional isomer, (1,3-dichloropropyl)benzene. An Rs​≥1.5 ensures baseline separation, validating the efficiency of the oven ramp rate.

• Carryover Assessment: A blank injection of pure CH₂Cl₂ must immediately follow the highest calibration standard. The peak area at the retention time of the target analyte must be ≤0.1% of the standard's area to confirm zero carryover in the inlet liner or column.

References

• (2,3-Dichloropropyl)benzene | C9H10Cl2 | CID 12743375. National Center for Biotechnology Information (PubChem).[Link]

• Synthesis of Vicinal Dichlorides via Activation of Aliphatic Terminal Epoxides with Triphosgene and Pyridine. The Journal of Organic Chemistry, ACS Publications.[Link]

• Polar Additions to Olefins. I. The Chlorination of 2-Butene and 1-Phenylpropene. ResearchGate. [Link]

• Transformation of Organic Compounds during Water Chlorination/Bromination: Formation Pathways for Disinfection By-Products (A Review). PubMed Central (PMC), National Institutes of Health.[Link]

Sources

• 1. (2,3-Dichloropropyl)benzene | C9H10Cl2 | CID 12743375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Transformation of Organic Compounds during Water Chlorination/Bromination: Formation Pathways for Disinfection By-Products (A Review) - PMC [pmc.ncbi.nlm.nih.gov]

Subject: High-Purity Isolation of (2,3-Dichloropropyl)benzene via Vacuum Fractional Distillation and Analytical Validation

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract & Rationale

(2,3-Dichloropropyl)benzene is a halogenated aromatic compound with a molecular formula of C₉H₁₀Cl₂ and a molecular weight of 189.08 g/mol [1]. As with many chlorinated hydrocarbons, its utility as a chemical intermediate or building block in pharmaceutical synthesis and materials science is critically dependent on its purity. Common synthetic routes can introduce a variety of impurities, including regioisomers, starting materials, and by-products from side reactions. These contaminants can interfere with subsequent reactions, leading to lower yields, impure final products, and potential downstream toxicity.

This guide provides a comprehensive, field-tested methodology for the purification of (2,3-dichloropropyl)benzene. We move beyond a simple procedural list to explain the scientific causality behind each step. The core purification strategy involves a preparatory wash to remove acidic impurities followed by vacuum fractional distillation, a technique ideally suited for separating liquid components with different boiling points[2]. The protocol's trustworthiness is established through a rigorous, two-pronged analytical validation system employing Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy to confirm the final product's identity and assess its absolute purity[3][4].

Compound Properties and Impurity Profile

A successful purification strategy begins with understanding the target compound and its likely contaminants.

Physical Properties of (2,3-Dichloropropyl)benzene

Property	Value	Source
Molecular Formula	C₉H₁₀Cl₂	PubChem CID 12743375[1]
Molecular Weight	189.08 g/mol	PubChem CID 12743375[1]
Appearance	Expected to be a liquid	Inferred from similar compounds
Boiling Point (Atmospheric)	Not readily available in literature. Estimated to be >200 °C.	N/A
Boiling Point (Reduced Pressure)	To be determined experimentally. A related compound, (2,2-dichlorocyclopropyl)benzene, boils at 103 °C at 10 mm Hg[5].	N/A

Anticipated Impurity Profile

Impurities in a crude sample of (2,3-dichloropropyl)benzene are largely dictated by its synthetic pathway. A common route, the chlorination of allylbenzene, can generate several by-products:

• Regioisomers: (1,2-Dichloropropyl)benzene is a likely isomeric impurity.

• Starting Materials: Unreacted allylbenzene.

• Side-Reaction Products: Over-chlorinated species or products of elimination reactions.

• Acidic Residues: Catalysts or HCl gas from the chlorination reaction can remain, which may promote decomposition upon heating[6].

Overall Purification and Validation Workflow

The following workflow provides a systematic approach to achieving high-purity (2,3-dichloropropyl)benzene.

Caption: Schematic of a vacuum fractional distillation setup.

Procedure:

• Assembly: Assemble the distillation apparatus as shown above in a fume hood. Use high-vacuum grease on all ground-glass joints to ensure a good seal.

• Vacuum Application: Slowly and carefully apply vacuum to the system. A stable pressure (e.g., 5-10 mm Hg) should be achieved before heating begins.

• Heating: Begin heating the distillation flask using a heating mantle. Introduce magnetic stirring to ensure smooth boiling.

• Equilibration: As the liquid begins to boil, observe the vapor rising through the fractionating column. Allow the system to equilibrate by adjusting the heat so that a stable temperature is recorded at the thermometer head.

• Fraction Collection:

  • Forerun: Collect the first few milliliters of distillate that come over at a lower temperature. This fraction will contain any low-boiling impurities.

  • Main Fraction: As the temperature at the thermometer stabilizes, change the receiving flask to collect the main product fraction. Record the stable boiling temperature and the corresponding pressure.

  • Tails: If the temperature begins to rise again or drops significantly, it indicates the main product has distilled. Stop the distillation or collect this higher-boiling fraction in a separate "tails" flask.

• Shutdown: Turn off the heat and allow the system to cool completely before slowly venting the apparatus to atmospheric pressure.

Purity Assessment and Quality Control

Validation of purity is non-negotiable. We employ orthogonal methods to ensure a comprehensive assessment.

Protocol 3: GC-MS Analysis for Identity and Relative Purity

Scientific Rationale: GC-MS is a powerful technique for separating volatile compounds and identifying them based on their unique mass spectra.[7] The gas chromatogram provides the retention time and relative peak area, which can be used to estimate the purity and identify contaminants by comparing their mass spectra to a library.[8][9]

Suggested GC-MS Parameters:

Parameter	Value	Rationale
Column	VF-624ms or DB-5MS (30 m x 0.25 mm, 1.4 µm film)	Provides good separation for aromatic and halogenated compounds.[7][10]
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Inlet Temp.	250 °C	Ensures rapid volatilization without degradation.
Oven Program	50 °C (hold 2 min), then ramp 10 °C/min to 280 °C	A standard program to separate compounds with a range of boiling points.
MS Detector	EI, 70 eV	Standard ionization method for creating reproducible mass spectra.

| Scan Range | 45-300 m/z | Covers the expected molecular ion and fragmentation patterns. |

Procedure:

• Prepare a dilute solution of each collected fraction (~1 mg/mL) in a suitable solvent (e.g., dichloromethane).

• Inject 1 µL into the GC-MS system.

• Analyze the resulting chromatogram. The main product peak should have a significantly larger area percentage in the main fraction compared to the forerun and tails.

• Confirm the identity of the main peak by matching its mass spectrum with known spectra for dichloropropylbenzene isomers.

Protocol 4: Quantitative NMR (qNMR) for Absolute Purity

Scientific Rationale: While GC provides relative purity, qNMR determines absolute purity (w/w %) by comparing the integral of a specific proton signal from the analyte to the integral of a signal from a certified internal standard of known mass and purity.[11][12] This method is a primary analytical technique that is orthogonal to chromatography.[4]

Procedure:

• Select Internal Standard: Choose a high-purity (>99.5%) internal standard with sharp proton signals that do not overlap with the analyte's signals. Maleic acid or dimethyl sulfone are often suitable choices.

• Sample Preparation:

  • Accurately weigh ~10-20 mg of the purified (2,3-dichloropropyl)benzene into a clean vial.

  • Accurately weigh ~5-10 mg of the chosen internal standard into the same vial.

  • Dissolve the mixture in a known volume of deuterated solvent (e.g., CDCl₃).

  • Transfer the solution to an NMR tube.

• NMR Acquisition: Acquire a ¹H NMR spectrum with parameters optimized for quantitation (e.g., long relaxation delay D1 ≥ 5xT₁).

• Data Processing: Carefully phase and baseline the spectrum. Integrate a well-resolved, unique signal for the analyte and a signal for the internal standard.

• Calculation: Use the following formula to calculate the purity:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular Weight

  • m = mass

  • P_std = Purity of the standard

Expected Results & Troubleshooting

Fraction	Distillation Temp. Range (at ~10 mmHg)	Appearance	Expected Purity (GC Area %)	Notes
Forerun	<100 °C	Clear, colorless liquid	Variable	Contains volatile impurities (e.g., residual solvent, starting materials).
Main Product	100 - 105 °C (Stable)	Clear, colorless liquid	>99%	This is the target fraction. The temperature is an estimate and should be confirmed by analysis.
Tails	>105 °C	Clear, may be slightly colored	Variable	Contains higher-boiling impurities and isomers.

References

Sources

• 1. (2,3-Dichloropropyl)benzene | C9H10Cl2 | CID 12743375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicals.co.uk [chemicals.co.uk]
• 3. Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. lookchem.com [lookchem.com]
• 6. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 7. gbcsci.com [gbcsci.com]
• 8. Benzene, 3,3-dichloropropyl- | C9H10Cl2 | CID 187875 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. ee-net.ne.jp [ee-net.ne.jp]
• 10. agilent.com [agilent.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. ethz.ch [ethz.ch]

Technical Notes & Optimization

How to improve reaction yield in (2,3-dichloropropyl)benzene synthesis

An official website of the United States government Here's how you know

Welcome to the technical support center for the synthesis of (2,3-dichloropropyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this reaction. Here, we move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot common issues and maximize your reaction yield and purity.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis. Each entry provides a diagnosis of the potential cause and actionable steps for remediation.

Q1: Why is my reaction yield of (2,3-dichloropropyl)benzene consistently low?

Low yield is a common problem that can stem from several factors, from suboptimal reaction conditions to competing side reactions.

Possible Causes & Solutions:

• Suboptimal Temperature Control: The chlorination of alkenes is highly exothermic. Poor temperature control can accelerate side reactions. Chlorine is more reactive than bromine, making the reaction faster and more susceptible to radical pathways if not kept cool.[1]

  • Solution: Maintain a low and stable reaction temperature, typically between 0°C and 5°C, using an ice-salt or acetone-dry ice bath. Add the chlorinating agent slowly and portion-wise to prevent a rapid temperature spike.

• Radical Side Reactions: The high reactivity of chlorine means it can initiate radical chain reactions, especially when exposed to UV light.[1] This leads to a complex mixture of products, including substitution on the propyl chain at undesired positions or even on the benzene ring, consuming your starting material and reducing the yield of the target molecule.

  • Solution: Conduct the reaction in the dark. Wrap your reaction flask in aluminum foil or use amber glassware to exclude light. Ensure your starting materials and solvent are free of radical initiators (e.g., peroxides).

• Incomplete Reaction: Insufficient chlorinating agent or reaction time will result in unreacted allylbenzene remaining in the final mixture.

  • Solution: Use a slight excess (e.g., 1.05 to 1.1 equivalents) of the chlorinating agent. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure the starting material is fully consumed before quenching the reaction.

• Loss During Work-up and Purification: (2,3-Dichloropropyl)benzene can be lost during aqueous extraction if emulsions form or during distillation if conditions are not optimized.

  • Solution: During the aqueous wash, use brine (saturated NaCl solution) to break up emulsions and reduce the solubility of the organic product in the aqueous layer. For purification, use vacuum distillation to lower the boiling point and prevent thermal decomposition.[2]

Troubleshooting Workflow: Diagnosing Low Yield

Below is a logical workflow to systematically identify the cause of low yield.

Caption: The reaction proceeds via a chloronium ion intermediate.

Which solvent should I use and why?

The choice of solvent is critical for achieving high yield and purity. The ideal solvent must be:

• Aprotic: It must not have any acidic protons (like O-H or N-H bonds) that can react with intermediates.

• Non-nucleophilic: It should not act as a nucleophile and attack the chloronium ion intermediate. [1]3. Able to dissolve the reactants: Both allylbenzene and the chlorinating agent should be soluble.

• Inert: It should not react with the starting materials, products, or reagents.

Recommended Solvents:

• Carbon Tetrachloride (CCl₄)

• Dichloromethane (CH₂Cl₂)

• Chloroform (CHCl₃)

These solvents meet the above criteria and are commonly used for halogenation reactions. Always ensure the solvent is anhydrous (dry) before use. [3]

How can I confirm the identity and purity of my (2,3-dichloropropyl)benzene?

A combination of analytical techniques should be used:

• Gas Chromatography-Mass Spectrometry (GC-MS): GC will separate your product from any remaining starting material or byproducts, giving you a measure of purity (as % area). The mass spectrometer will provide the molecular weight (m/z) of the product, which should match that of (2,3-dichloropropyl)benzene (C₉H₁₀Cl₂), approximately 189.08 g/mol . [4]* Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: This will give you information about the structure. You should expect to see signals corresponding to the aromatic protons on the benzene ring, as well as distinct signals for the protons on the dichlorinated propyl chain.

  • ¹³C NMR: This will show the number of unique carbon atoms in the molecule, which should be consistent with the expected structure.

• Infrared (IR) Spectroscopy: You can confirm the presence of the C-Cl bonds (typically in the 600-800 cm⁻¹ region) and the aromatic ring.

Optimized Experimental Protocol

This protocol is a starting point and may require optimization based on your specific lab conditions and scale.

Materials:

• Allylbenzene (1.0 eq)

• Sulfuryl Chloride (SO₂Cl₂) (1.05 eq)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Thiosulfate (Na₂S₂O₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add allylbenzene (1.0 eq) dissolved in anhydrous dichloromethane. Wrap the flask in aluminum foil.

• Cooling: Cool the flask to 0°C in an ice-water bath.

• Addition of Chlorinating Agent: Add sulfuryl chloride (1.05 eq) dropwise via the dropping funnel over 30-60 minutes, ensuring the internal temperature does not rise above 5°C.

• Reaction: Stir the mixture at 0°C for 2-4 hours. Monitor the reaction progress by TLC until the allylbenzene spot has disappeared.

• Quenching: Slowly pour the reaction mixture into a beaker containing a stirred solution of saturated sodium thiosulfate. Continue stirring until the mixture is colorless.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain (2,3-dichloropropyl)benzene as a clear liquid.

Caption: Flowchart of the synthesis and purification process.

References

• OrgoSolver. Alkene Chlorination with Cl₂: Anti Addition to Vicinal Dichlorides. OrgoSolver. Available at: [Link]

• Google Patents. CN1298687C - Process for preparing 2,3-dichloropropylene.

• Ye, Z., et al. (2015). Catalytic, Stereospecific Syn-Dichlorination of Alkenes. Journal of the American Chemical Society. Available at: [Link]

• Powers, D. G., & Yoon, T. P. (2013). Catalytic, Stereoselective Dihalogenation of Alkenes: Challenges and Opportunities. Accounts of Chemical Research. Available at: [Link]

• LookChem. Purification of Benzene - Chempedia. Available at: [Link]

• Denmark Group, University of Illinois. Redox Catalysis: Syn-Difunctionalization of Alkenes. Available at: [Link]

• Google Patents. US5475163A - Process for the preparation of 2,3-dichloro-nitrobenzene.

• De Figueiredo, R. M., et al. (2015). Isomerization of Allylbenzenes. Chemical Reviews. Available at: [Link]

• Sciencemadness Discussion Board. (2009). Synthesis of Allylbenzene. Available at: [Link]

• Kim, H., et al. (2024). Stereospecific syn-dihalogenations and regiodivergent syn-interhalogenation of alkenes via vicinal double electrophilic activation strategy. Nature Communications. Available at: [Link]

• University of Rochester. Remove Sticky Reagents. Available at: [Link]

• Kim, D., et al. (2021). Stereospecific syn-dichlorination of allylic amines enabled by identification of a superior stereo-directing group. Nature Communications. Available at: [Link]

• MDPI. (2022). The Efficient and Environmentally Friendly Chlorination of Arene, Alcohol, Halobenzene, and Peroxide Catalyzed by Fe–Ba Binary Oxides Using Hydrochloric Acid as Chlorine Source and Aqueous H₂O₂ as Oxidant. Available at: [Link]

• Chemistry LibreTexts. (2023). The Halogenation of Benzene. Available at: [Link]

• Master Organic Chemistry. (2018). Electrophilic Aromatic Substitutions (1) – Halogenation of Benzene. Available at: [Link]

• The Organic Chemistry Tutor. (2018). Aromatic Halogenation Reaction Mechanism - Chlorination, Iodination & Bromination of Benzene. Available at: [Link]

• J P McCormick. (2014). Synthesis of Substituted Benzenes. YouTube. Available at: [Link]

• Organic Syntheses. Dihydrocarvone. Available at: [Link]

• Chemistry LibreTexts. (2024). Synthesis of Polysubstituted Benzenes. Available at: [Link]

• Google Patents. CN102060654A - Method for selective chlorination of alkyl side chains on benzene ring.

• PubChem. (2,3-Dichloropropyl)benzene. Available at: [Link]

• EPA. (1981). Design Optimization Of The Chlorination Process, Volume 1. Available at: [Link]

• Google Patents. CN102060654B - Method for selective chlorination of alkyl side chains on benzene ring.

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• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. (2,3-Dichloropropyl)benzene | C9H10Cl2 | CID 12743375 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Polychlorinated Side Products in Allylbenzene Chlorination

Welcome to the technical support center for the selective chlorination of allylbenzene. This resource is designed for researchers, scientists, and professionals in drug development who are looking to optimize this crucial synthetic transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you navigate the complexities of allylbenzene chlorination and, most importantly, minimize the formation of undesirable polychlorinated side products.

Frequently Asked Questions (FAQs)

Q1: What are the primary competing reactions during the chlorination of allylbenzene?

A1: When chlorinating allylbenzene, two main reaction pathways are in competition: allylic chlorination and electrophilic addition to the double bond. A third, less common but still possible, side reaction is electrophilic substitution on the aromatic ring. The desired product for many applications is the allylic chloride. However, without careful control of reaction conditions, significant amounts of dichlorinated and even trichlorinated products can be formed through addition to the double bond.

Q2: Why is N-Chlorosuccinimide (NCS) often preferred over chlorine gas (Cl₂) for the chlorination of allylbenzene?

A2: N-Chlorosuccinimide (NCS) is a versatile and widely used reagent for both aliphatic and aromatic chlorination.[1] It is often favored over chlorine gas for several reasons. Primarily, NCS provides a low, steady concentration of the active chlorinating species, which favors the free-radical pathway required for allylic chlorination over the electrophilic addition pathway.[2] This controlled release helps to prevent the over-chlorination that can occur with the high reactivity of chlorine gas.[3] Additionally, NCS is a solid and is therefore safer and easier to handle than gaseous chlorine.[3]

Q3: Can catalysts be used to improve the selectivity of allylbenzene chlorination?

A3: Yes, catalysts can significantly enhance the selectivity of the reaction. For instance, selenium-based catalysts, such as phenylselenenyl chloride (PhSeCl), have been shown to effectively catalyze the ene-chlorination of olefins with NCS, leading to the selective formation of allyl halides.[4][5] These catalysts can help to steer the reaction towards the desired allylic chlorination pathway and minimize the formation of polychlorinated byproducts.

Q4: How does temperature affect the selectivity of the reaction?

A4: Temperature is a critical parameter. Higher temperatures (around 500°C when using Cl₂) can favor allylic substitution via a free-radical mechanism.[6] However, when using reagents like NCS, the reaction can often be carried out at lower temperatures. It is crucial to optimize the temperature for your specific reaction conditions, as excessively high temperatures can lead to decomposition and the formation of unwanted byproducts.

Troubleshooting Guide

This guide addresses common issues encountered during the chlorination of allylbenzene and provides actionable solutions.

Problem 1: High Levels of Dichlorinated and Polychlorinated Products

Symptoms:

• GC-MS or NMR analysis of the crude reaction mixture shows significant peaks corresponding to di- and trichlorinated allylbenzene derivatives.

• Low isolated yield of the desired monochlorinated product.

Root Causes & Solutions:

• High Concentration of Chlorinating Agent: A high concentration of the chlorinating agent, particularly chlorine gas, favors electrophilic addition across the double bond, leading to dichlorination.

  • Solution: Switch to a milder and more selective chlorinating agent like N-chlorosuccinimide (NCS).[3] NCS provides a low, controlled concentration of the active chlorine species, which promotes the desired allylic chlorination.[2]

• Incorrect Stoichiometry: Using an excess of the chlorinating agent will inevitably lead to over-chlorination.

  • Solution: Carefully control the stoichiometry. Use allylbenzene as the limiting reagent and add the chlorinating agent portion-wise or via a syringe pump to maintain a low concentration throughout the reaction.

• Inappropriate Solvent: The choice of solvent can influence the reaction pathway. Polar solvents can sometimes stabilize intermediates that lead to addition reactions.

  • Solution: Employ non-polar solvents like carbon tetrachloride (CCl₄) or cyclohexane. These solvents are less likely to promote the ionic pathway of electrophilic addition.

• Presence of Lewis Acids: Trace amounts of Lewis acids can catalyze the electrophilic addition of chlorine to the double bond.

  • Solution: Ensure all glassware is clean and dry. If necessary, purify solvents and reagents to remove any acidic impurities.

Problem 2: Predominant Formation of Aromatic Chlorination Products

Symptoms:

• Analysis reveals that the primary products are isomers of chloro-allylbenzene, where the chlorine atom is attached to the benzene ring.

Root Causes & Solutions:

• Presence of a Lewis Acid Catalyst: The chlorination of aromatic compounds is typically catalyzed by Lewis acids such as ferric chloride (FeCl₃) or aluminum chloride (AlCl₃).[7][8][9] Accidental contamination with these substances will direct the reaction towards the aromatic ring.

  • Solution: Meticulously clean all glassware to remove any traces of metal salts. Use fresh, high-purity solvents and reagents.

• Reaction Conditions Favoring Electrophilic Aromatic Substitution: Certain conditions can promote the electrophilic attack on the electron-rich benzene ring.

  • Solution: To favor allylic chlorination, the reaction should be initiated by a free-radical initiator, such as UV light or a chemical initiator like AIBN (azobisisobutyronitrile), in the absence of Lewis acids.[10]

Problem 3: Low or No Conversion of Allylbenzene

Symptoms:

• TLC or GC analysis shows a large amount of unreacted allylbenzene even after an extended reaction time.

Root Causes & Solutions:

• Ineffective Radical Initiation: For allylic chlorination, a free-radical chain reaction must be initiated.

  • Solution: If using photochemical initiation, ensure the UV lamp is functioning correctly and is of the appropriate wavelength. If using a chemical initiator, ensure it is fresh and added at the correct temperature for its decomposition.

• Presence of Radical Inhibitors: Certain impurities can quench the radical chain reaction.

  • Solution: Purify the allylbenzene and the solvent to remove any potential inhibitors, such as phenols or hydroquinones. Degassing the solvent prior to the reaction can also be beneficial.

• Insufficient Temperature: The reaction may require a certain activation energy to proceed at a reasonable rate.

  • Solution: Gradually increase the reaction temperature while monitoring the progress by TLC or GC. Be cautious not to increase the temperature too high, as this could lead to side reactions.

Visualizing Reaction Pathways

To better understand the competing reactions, the following diagrams illustrate the key mechanistic pathways.

Caption: Competing pathways in allylbenzene chlorination.

Optimized Experimental Protocol: Selective Allylic Chlorination using NCS

This protocol is designed to maximize the yield of the monochlorinated allylic product while minimizing polychlorination.

Materials:

• Allylbenzene (purified by distillation)

• N-Chlorosuccinimide (NCS) (recrystallized from acetic acid)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: Assemble a dry round-bottom flask with a magnetic stir bar and a reflux condenser under an inert atmosphere.

• Reagent Addition: To the flask, add allylbenzene (1.0 eq) and anhydrous carbon tetrachloride.

• Initiation: Add a catalytic amount of AIBN (0.02 eq).

• Chlorinating Agent: Add NCS (1.05 eq) to the reaction mixture.

• Reaction: Heat the mixture to reflux (approximately 77°C for CCl₄) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 2-4 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide byproduct.

  • Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by water and then brine.

• Purification:

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain the desired monochlorinated allylbenzene.

Data Summary: Comparison of Chlorinating Agents

Chlorinating Agent	Typical Conditions	Major Product	Common Side Products	Selectivity
Cl₂ Gas	High Temperature (~500°C)	Allylic Chloride	Dichloro- and Polychlorinated Products, Aromatic Chlorination Products	Moderate to Low
NCS	Reflux in CCl₄ with initiator	Allylic Chloride	Minor amounts of Dichloro-products	High
SO₂Cl₂	Radical initiator	Allylic Chloride	Dichloro-products, Rearrangement products	Moderate

References

• Tunge, J. A., Mellegaard, S. R. (2004). Selective Selenocatalytic Allylic Chlorination. Organic Letters, 6(8), 1205-1207. [Link]

• Yadav, V. K., & Babu, K. G. (2003). AcCl-EtOH transforms primary and secondary allyl acetates into allyl chlorides that retain the olefinic bond in the more stable position. Tetrahedron, 59(45), 9111-9116.

• Prakash, G. K. S., Mathew, T., Hoole, D., Esteves, P. M., Wang, Q., Rasul, G., & Olah, G. A. (2004). N-Halosuccinimides are efficiently activated in trifluoromethanesulfonic acid and BF3-H2O, allowing the halogenations of deactivated aromatics. Journal of the American Chemical Society, 126(48), 15770-15776. [Link]

• International Science Community Association. (2015). Chlorination of Aromatic Compounds in Aqueous Media using N- Chlorosuccinimide. Research Journal of Chemical Sciences, 5(12), 54-73.
• Bentham Science. (2024). N-Chlorosuccinimide: A Versatile Reagent in Organic Synthesis. Current Organic Chemistry.
• Aakash Institute. (n.d.). Free Radical Mechanism, Chlorination of Alkanes, Alkenes, Benzene, Toluene, Benzoic Acid, HVZ Reaction, Practice Problems & FAQs in Chemistry.
• Google Patents. (n.d.).
• Master Organic Chemistry. (2018, April 18). Electrophilic Aromatic Substitutions (1)
• Google Patents. (1985, March 13).
• Chemistry LibreTexts. (2023, January 22).
• Michigan State University. (n.d.).
• Save My Exams. (2024, May 31). Free Radical Substitution of Arenes (Oxford AQA International A Level (IAL) Chemistry): Revision Note.
• YouTube. (2016, May 26). Simply Mechanisms 9.
• YouTube. (2021, March 5). FREE RADICAL SUBSTITUTION VS ELECTROPHILIC ADDITION.

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Chlorination: Free Radical Mechanism, Chlorination of Alkanes, Alkenes, Benzene, Toluene, Benzoic Acid, HVZ Reaction, Practice Problems & FAQs in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 7. US4250122A - Process and catalyst mixture for the para-directed chlorination of alkylbenzenes - Google Patents [patents.google.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Process for the selective aliphatic chlorination of alkylbenzenes - Patent 0061720 [data.epo.org]

Technical Support Center: Solvent Selection for (2,3-dichloropropyl)benzene Extraction

Welcome to the Technical Support Center for downstream chemical processing. This portal is designed for researchers, scientists, and drug development professionals optimizing the liquid-liquid extraction (LLE) of (2,3-dichloropropyl)benzene .

Because (2,3-dichloropropyl)benzene is a moderately non-polar, halogenated aromatic compound, its extraction thermodynamics are heavily dictated by hydrophobic interactions and dipole-dipole forces. Historically, chlorinated solvents have been the default choice for such molecules[1]. However, modern process chemistry demands a rigorous balance between extraction efficiency (LogP), phase separation kinetics, and Environmental, Health, and Safety (EHS) compliance[2][3].

Below, you will find the theoretical framework, quantitative selection matrices, troubleshooting FAQs, and a self-validating experimental protocol to optimize your extraction workflows.

Logical Workflow for Solvent Optimization

To transition away from trial-and-error methodologies, we recommend a systematic, multi-parameter approach to solvent selection. The following workflow integrates thermodynamic screening with practical phase-separation physics.

Logical workflow for optimizing green extraction solvent selection.

Quantitative Data: Solvent Comparison Matrix

Selecting the optimal solvent requires balancing the partition coefficient (affinity for the target molecule) with physical properties that dictate operational ease (density, boiling point) and ecological impact[3][4].

Solvent	LogP (Approx)	Density (g/mL)	Boiling Point (°C)	EHS / Greenness Profile	Phase Position (vs. Aqueous)
Dichloromethane (DCM)	1.25	1.33	39.6	Poor (Carcinogenic, Ozone-depleting)	Bottom
Toluene	2.73	0.87	110.6	Moderate (Reprotoxic, High VOC)	Top
Ethyl Acetate (EtOAc)	0.73	0.90	77.1	Good (Low toxicity, Biodegradable)	Top
2-Methyltetrahydrofuran	0.85	0.86	80.2	Excellent (Bio-based, High extraction capacity)	Top
Hexane	3.90	0.66	69.0	Poor (Neurotoxic, Aquatic toxicity)	Top

Note: While DCM is historically prevalent for extracting vicinal dichlorides like (2,3-dichloropropyl)benzene[1], bio-based alternatives like 2-MeTHF and EtOAc are highly recommended for modern green analytical and preparative chemistry[2][3].

Troubleshooting Guides & FAQs

Q1: Why does a persistent emulsion form during the extraction of (2,3-dichloropropyl)benzene from aqueous reaction broths, and how can I break it? A: Emulsions occur when the sample contains surfactant-like byproducts or fine particulates that lower the interfacial tension between the aqueous and organic phases[5][6]. Because (2,3-dichloropropyl)benzene is highly hydrophobic, vigorous shaking creates a high-surface-area dispersion of microscopic solvent droplets that struggle to coalesce.

• The Causality: The kinetic energy imparted during vigorous shaking overcomes the thermodynamic drive for the solvent to separate from water.

• The Solution: First, prevent emulsions by gently swirling rather than vigorously shaking the separatory funnel[5][7]. If an emulsion has already formed, increase the ionic strength of the aqueous phase by adding brine (NaCl) or potassium pyrophosphate[7]. This "salting out" effect increases the polarity of the aqueous phase, forcing the hydrophobic droplets to coalesce and separate[5]. Alternatively, filter the emulsion layer through a glass wool plug[5].

Q2: I am experiencing poor recovery rates. How does the partition coefficient influence my solvent selection? A: The partition coefficient ( K=Corg​/Caq​ ) dictates the equilibrium distribution of the analyte between the organic and aqueous phases[8]. If you use a solvent with a poor affinity for halogenated aromatics, the equilibrium will not sufficiently favor the organic phase.

• The Causality: "Like dissolves like." The dispersion forces and dipole-dipole interactions between the polarizable chlorine atoms of (2,3-dichloropropyl)benzene and the solvent must be thermodynamically favorable[3].

• The Solution: Utilize thermodynamic models like COSMO-RS to identify solvents with optimal capacity and selectivity[4][9]. To overcome a moderate partition coefficient, perform multiple sequential extractions (e.g., 3 × 10 mL) rather than a single large-volume extraction[1]. This leverages Le Chatelier's principle to continuously shift the equilibrium, driving near-quantitative recovery.

Q3: We are replacing Dichloromethane (DCM) with Ethyl Acetate. Why is our phase separation suddenly failing? A: This is a physical property issue, not a chemical one. DCM has a density of 1.33 g/mL, meaning it cleanly forms the bottom layer in a separatory funnel, allowing easy draining[1][3]. Ethyl Acetate has a density of 0.90 g/mL, meaning it forms the top layer.

• The Causality: Efficient phase separation requires a sufficient density difference ( Δρ ) between the two liquids[3][8]. If your aqueous phase contains high concentrations of dissolved organics, its density may drop close to 0.90 g/mL, eliminating the gravity-driven separation gradient.

• The Solution: Add a heavy salt (like sodium sulfate or NaCl) to the aqueous phase to push its density well above 1.0 g/mL[7]. This restores the Δρ necessary for a crisp phase boundary, ensuring the green solvent (EtOAc) floats cleanly on top.

Standardized, Self-Validating Extraction Protocol

To ensure high reproducibility and scientific integrity, follow this step-by-step methodology for the liquid-liquid extraction of (2,3-dichloropropyl)benzene. This protocol includes a self-validating mass balance check to guarantee trustworthiness.

Step 1: Matrix Preparation (Salting Out) Transfer the aqueous reaction mixture containing (2,3-dichloropropyl)benzene to a separatory funnel. Add solid NaCl until the solution is saturated (approx. 300 g/L).

• Causality: Saturating the aqueous layer maximizes the ionic strength, drastically reducing the solubility of the non-polar target compound in water and preventing surfactant-induced emulsions[5][7].

Step 2: Solvent Addition & Agitation Add the selected green organic solvent (e.g., Ethyl Acetate or 2-MeTHF) at a 1:1 volume ratio to the aqueous phase. Seal the funnel and agitate by gentle swirling for 3 to 5 minutes. Do not shake vigorously[5]. Vent the funnel frequently to release vapor pressure.

Step 3: Phase Disengagement Mount the funnel on a ring stand and allow the mixture to settle for 15–30 minutes to establish thermodynamic equilibrium[6]. You should observe a crisp phase boundary. (Remember: EtOAc and 2-MeTHF will form the top layer).

Step 4: Sequential Extraction Drain the lower aqueous phase (raffinate) into a clean Erlenmeyer flask. Collect the upper organic phase in a separate flask. Return the aqueous phase to the separatory funnel and repeat the extraction two more times using a 0.5x volume ratio of fresh organic solvent[1]. Combine all organic fractions.

Step 5: Drying and Concentration Add anhydrous sodium sulfate ( Na2​SO4​ ) to the combined organic layers to remove residual water. Filter the solution, then concentrate the solvent under reduced pressure using a rotary evaporator[1].

Step 6: Self-Validation (Mass Balance Closure) To validate the protocol, you must account for 100% of the target material. Analyze both the concentrated organic extract and a sample of the final aqueous raffinate using GC-FID or quantitative NMR.

• Validation Metric: The mass of (2,3-dichloropropyl)benzene in the organic phase plus the mass in the aqueous raffinate must equal the theoretical yield of the upstream reaction. A discrepancy >5% indicates analyte loss due to solvent-mediated decomposition or irreversible emulsion trapping[5][8].

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Reference Data & Comparative Studies

Benchmarking Chlorination Reagents for the Synthesis of (2,3-Dichloropropyl)benzene: A Chemoselectivity Guide

For drug development professionals and synthetic chemists, the precise installation of halogens is a critical structural modifier for tuning lipophilicity and metabolic stability. The synthesis of (2,3-dichloropropyl)benzene via the direct chlorination of allylbenzene (3-phenyl-1-propene) serves as an excellent model for benchmarking halogenation reagents.

While the transformation appears to be a straightforward electrophilic addition across a terminal alkene, allylbenzene presents a distinct chemoselectivity challenge. The molecule possesses an electron-rich aromatic ring susceptible to Electrophilic Aromatic Substitution (EAS) and a highly reactive benzylic position prone to radical hydrogen abstraction. Consequently, the choice of chlorinating reagent directly dictates the mechanistic pathway—and ultimately, the purity of the product.

Mechanistic Causality: Controlling the Pathway

To achieve high yields of the target vicinal dichloride, the reagent must strictly operate via an ionic mechanism (forming a localized chloronium ion intermediate) while completely suppressing homolytic bond cleavage.

• Chlorine Gas ( Cl2​ ): The classical, highly atom-economical approach. However, Cl2​ is highly susceptible to homolytic cleavage. Even ambient laboratory lighting can initiate a radical chain reaction, leading to complex mixtures of benzylic and allylic chlorides. Furthermore, trace metal impurities can act as Lewis acids, triggering unwanted EAS on the phenyl ring.

• Sulfuryl Chloride ( SO2​Cl2​ ): A highly effective, pourable liquid surrogate for chlorine gas[1]. When utilized in dark, cold conditions in non-polar solvents, it reliably generates the chloronium ion without the severe handling risks of pressurized Cl2​ .

• Iodobenzene Dichloride ( PhICl2​ ): A hypervalent iodine(III) complex that serves as a mild, bench-stable solid chlorine source. Because the chlorine atoms are tightly coordinated to the iodine center, PhICl2​ suppresses radical formation entirely, providing exquisite selectivity for alkene dichlorination[2].

• N-Chlorosuccinimide (NCS): While NCS is a safe, solid reagent, its bond polarization naturally favors radical pathways or requires specific Lewis acid/selenium catalysts. When reacted with allylbenzene, NCS overwhelmingly drives the reaction toward allylic chlorination (yielding cinnamyl chloride derivatives) rather than the desired vicinal dichlorination[3].

Reaction pathways of allylbenzene chlorination highlighting reagent-dependent product divergence.

Quantitative Reagent Benchmarking

The following table summarizes the performance of these reagents specifically for the synthesis of (2,3-dichloropropyl)benzene, evaluating them across parameters critical to scale-up and process chemistry.

Reagent	Typical Yield	Atom Economy	Chemoselectivity (Alkene vs. Allylic/Ring)	Handling & Safety Profile
PhICl2​	85–95%	Low (Generates stoichiometric PhI)	Excellent (Strictly ionic)	Solid, safe to weigh. Best for late-stage or sensitive functionalization.
SO2​Cl2​	75–85%	Moderate (Releases SO2​ and HCl)[1]	Good (Requires dark/cold conditions)	Corrosive liquid. Excellent balance of cost and scalability.
Cl2​ (gas)	60–80%	High	Poor to Moderate (Prone to over-chlorination)	Highly toxic gas. Requires specialized mass-flow controllers and scrubbing.
NCS	< 20%	Moderate	Poor (Strongly favors allylic substitution)[3]	Bench-stable solid, but mechanistically mismatched for this target.

Self-Validating Experimental Protocols

To ensure reproducibility, the following methodologies are designed as self-validating systems —incorporating physical or visual cues that confirm the reaction's progress and completion without requiring immediate chromatographic sampling.

Protocol A: High-Selectivity Synthesis using Iodobenzene Dichloride ( PhICl2​ )

This protocol is recommended for discovery-scale synthesis where yield and purity are prioritized over atom economy.

Causality: The hypervalent I(III) center transfers chlorine via a tightly bound transition state. By running the reaction in dichloromethane (DCM), the non-polar environment further disfavors radical dissociation.

• Preparation: In an oven-dried round-bottom flask, dissolve 10.0 mmol of allylbenzene in 25 mL of anhydrous DCM.

• Temperature Control: Cool the solution to 0 °C using an ice-water bath to dissipate the mild exotherm of the addition.

• Reagent Addition: Add 10.5 mmol (1.05 equiv) of solid PhICl2​ in three equal portions over 15 minutes.

• Self-Validation (Visual Cue): PhICl2​ is a vibrant yellow, poorly soluble solid. As the reaction proceeds, the yellow suspension will gradually disappear. The reaction is definitively complete when the mixture transitions to a completely clear, colorless solution , indicating the total reduction of PhICl2​ to liquid iodobenzene.

• Workup: Concentrate the mixture under reduced pressure. The liquid residue can be purified via silica gel chromatography (hexanes) to easily separate the target dichloride from the iodobenzene byproduct.

Protocol B: Scalable Synthesis using Sulfuryl Chloride ( SO2​Cl2​ )

This protocol is recommended for process-scale synthesis due to the low cost and operational convenience of the reagent.

Causality: SO2​Cl2​ acts as a localized source of electrophilic chlorine. The strict exclusion of light and the use of low temperatures are mandatory to prevent the homolytic cleavage of the S–Cl bond, which would otherwise trigger benzylic radical chlorination[1].

• Preparation: Dissolve 50.0 mmol of allylbenzene in 100 mL of anhydrous chloroform. Wrap the reaction flask entirely in aluminum foil to exclude ambient light.

• Temperature Control: Cool the flask to 0 °C.

• Reagent Addition: Equip the flask with a pressure-equalizing dropping funnel containing 55.0 mmol (1.1 equiv) of SO2​Cl2​ . Add the reagent dropwise over 30 minutes.

• Self-Validation (Kinetic Cue): The reaction decomposes SO2​Cl2​ to yield equimolar amounts of sulfur dioxide ( SO2​ ) and hydrogen chloride (HCl) gases[1]. Route the exhaust through a basic scrubber. The continuous bubbling in the scrubber serves as a real-time kinetic indicator. The absolute cessation of gas evolution confirms that the electrophilic addition is complete.

• Workup: Carefully quench the reaction by adding 50 mL of saturated aqueous NaHCO3​ dropwise until effervescence stops. Separate the organic layer, dry over Na2​SO4​ , and concentrate to yield the crude (2,3-dichloropropyl)benzene.

Conclusion

For the synthesis of (2,3-dichloropropyl)benzene, the selection of the chlorinating agent is an exercise in controlling chemoselectivity. While Cl2​ gas is traditional, its propensity for radical side-reactions makes it suboptimal for bench chemists. Sulfuryl chloride ( SO2​Cl2​ ) provides the best scalable alternative, provided strict ionic conditions (dark, cold) are maintained. For highly sensitive applications or discovery-scale work where purity is paramount, iodobenzene dichloride ( PhICl2​ ) is the superior reagent, offering a visually self-validating, purely ionic reaction profile.

References

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Navigating Isomeric Complexity: A Comparative Guide to In Vitro Toxicity Profiling of Dichloropropylbenzene Isomers

The Isomeric Challenge: Why Position Matters

Dichloropropylbenzene exists in several isomeric forms, distinguished by the positions of the two chlorine atoms on the benzene ring relative to the propyl group. This seemingly minor structural variation can significantly influence a molecule's physicochemical properties, such as lipophilicity and electronic distribution. These properties, in turn, govern how the molecule interacts with biological systems, including its absorption, distribution, metabolism, excretion, and, ultimately, its toxicity.

Studies on other chlorinated benzenes have established clear structure-activity relationships (SARs). For instance, the position of chlorine atoms can affect the molecule's susceptibility to metabolic activation by cytochrome P-450 enzymes, potentially leading to the formation of reactive metabolites that can damage cellular macromolecules like DNA.[1] The cytotoxicity of chlorinated benzenes has been shown to correlate with their degree of chlorination and hydrophobicity.[2] Therefore, it is reasonable to hypothesize that dichloropropylbenzene isomers will exhibit distinct toxicity profiles.

A Strategic Approach to In Vitro Toxicity Assessment

A tiered approach to in vitro toxicity testing is recommended to build a comprehensive toxicity profile for each isomer. This typically involves a battery of assays that assess different toxicological endpoints, from general cytotoxicity to specific mechanisms of action like genotoxicity and oxidative stress.

Foundational Tier: Assessing Cytotoxicity

Cytotoxicity assays are the cornerstone of in vitro toxicology, providing a measure of a substance's ability to cause cell death. These assays are crucial for determining the concentration range for subsequent, more specific assays.

Key Cytotoxicity Assays:

• Neutral Red Uptake (NRU) Assay: This assay assesses the viability of cells based on their ability to take up and retain the neutral red dye within their lysosomes. A decrease in dye retention is indicative of cell membrane damage. The Organisation for Economic Co-operation and Development (OECD) provides a detailed guidance document for using cytotoxicity tests to estimate starting doses for acute oral systemic toxicity tests.[3]

• MTT Assay: This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

• Lactate Dehydrogenase (LDH) Release Assay: LDH is a cytosolic enzyme that is released into the cell culture medium upon cell membrane damage. Measuring the amount of LDH in the medium provides an indicator of cytotoxicity.

Experimental Workflow: Cytotoxicity Assessment

Caption: A generalized workflow for assessing the cytotoxicity of dichloropropylbenzene isomers.

Mechanistic Tier: Investigating Genotoxicity

Genotoxicity assays are critical for identifying compounds that can cause DNA damage, which can lead to mutations and cancer.

Key Genotoxicity Assays:

• In Vitro Micronucleus (MN) Test: This assay detects both clastogenic (chromosome-breaking) and aneugenic (chromosome-lagging) effects. Micronuclei are small, extranuclear bodies that are formed from chromosome fragments or whole chromosomes that are not incorporated into the daughter nuclei during cell division. The OECD has a detailed test guideline for the in vitro micronucleus assay (TG487).[4]

• Comet Assay (Single Cell Gel Electrophoresis): This sensitive method detects DNA strand breaks in individual cells. Damaged DNA migrates further in an electric field, creating a "comet tail" shape. The length and intensity of the tail are proportional to the amount of DNA damage. While there is no official OECD guideline for the in vitro comet assay, several robust protocols have been established.[5][6]

Experimental Workflow: Genotoxicity Assessment

Caption: Parallel workflows for assessing genotoxicity using the micronucleus and comet assays.

Data Presentation and Interpretation

To facilitate a clear comparison of the toxicity profiles of the dichloropropylbenzene isomers, all quantitative data should be summarized in well-structured tables.

Table 1: Comparative Cytotoxicity of Dichloropropylbenzene Isomers

Isomer	Cell Line	Assay	Exposure Time (h)	IC50 (µM)
e.g., 2,3-Dichloropropylbenzene	HepG2	NRU	24	Experimental Value
e.g., 2,4-Dichloropropylbenzene	HepG2	NRU	24	Experimental Value
e.g., 3,4-Dichloropropylbenzene	HepG2	NRU	24	Experimental Value
...	...	...	...	...

Table 2: Comparative Genotoxicity of Dichloropropylbenzene Isomers

Isomer	Cell Line	Assay	Concentration (µM)	% Micronucleated Cells (Mean ± SD)	Comet Tail Moment (Mean ± SD)
e.g., 2,3-Dichloropropylbenzene	TK6	Micronucleus	Non-cytotoxic conc.	Experimental Value	N/A
e.g., 2,3-Dichloropropylbenzene	TK6	Comet	Non-cytotoxic conc.	N/A	Experimental Value
...	...	...	...	...	...

Structure-Activity Relationship (SAR) Insights

While awaiting experimental data, SAR principles can offer predictive insights. For halogenated benzenes, toxicity is often influenced by:

• Lipophilicity (logP): Higher lipophilicity can lead to increased membrane partitioning and cellular uptake, potentially increasing toxicity.[7]

• Electronic Properties: The electron-withdrawing nature of chlorine atoms can influence the molecule's reactivity and its potential to undergo metabolic activation to toxic intermediates.[8]

• Positional Isomerism: The relative positions of the chlorine atoms can create steric hindrance or expose specific sites to metabolic attack, leading to differences in toxicity between isomers.[9]

Conclusion and Future Directions

This guide provides a robust framework for the in vitro toxicological comparison of dichloropropylbenzene isomers. By employing a battery of validated assays and adhering to standardized protocols, researchers can generate high-quality, comparative data. The absence of existing direct comparative studies highlights a significant data gap and underscores the importance of conducting such research. The findings from these studies will not only contribute to a better understanding of the structure-toxicity relationships of this class of compounds but also provide crucial information for risk assessment and the development of safer chemical alternatives.

References

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• Babich, H., & Borenfreund, E. (1988). Structure-activity relationships for diorganotins, chlorinated benzenes, and chlorinated anilines established with bluegill sunfish BF-2 cells. Fundamental and Applied Toxicology, 10(2), 295-301. [Link]

• PETA Science Consortium International e.V. (2021). Updates to OECD in vitro and in chemico test guidelines. [Link]

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• OECD. (2018). Test No. 491: Short Time Exposure In Vitro Test Method for Identifying i) Chemicals Inducing Serious Eye Damage and ii) Chemicals Not Requiring Classification for Eye Irritation or Serious Eye Damage. [Link]

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• Hall, L. H., et al. (1989). Environmental Chemistry STRUCTURE-ACTIVITY RELATIONSHIP STUDIES ON THE TOXICITIES OF BENZENE DERIVATIVES: I. AN ADDITIVITY MODEL. SAR and QSAR in Environmental Research, 1(1), 355-367. [Link]

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• Abe, T., et al. (2013). A combination of in vitro comet assay and micronucleus test using human lymphoblastoid TK6 cells. Genes and Environment, 35(3), 55-63. [Link]

• OECD. (2016). Test No. 487: In Vitro Mammalian Cell Micronucleus Test. [Link]

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Navigating the Challenges of C-C Bond Formation: A Comparative Guide to Catalysts for the Cross-Coupling of (2,3-Dichloropropyl)benzene

For the attention of Researchers, Scientists, and Drug Development Professionals.

The introduction of new carbon-carbon bonds at sp³-hybridized centers is a cornerstone of modern organic synthesis, enabling the construction of complex molecular architectures from simpler precursors. (2,3-Dichloropropyl)benzene presents a unique challenge and opportunity in this regard. As a vicinal dichloride, it offers two potential sites for functionalization, opening pathways to a variety of valuable derivatives. However, the proximity of the two chlorine atoms also introduces complexities, including the potential for competing elimination reactions and difficulties in achieving selective mono- or di-substitution. This guide provides a comprehensive evaluation of palladium, nickel, and copper-based catalytic systems for the cross-coupling of (2,3-dichloropropyl)benzene, offering insights into catalyst selection, reaction design, and mechanistic considerations to empower researchers in this demanding area of synthesis.

The Vicinal Dichloride Challenge: Selectivity and Competing Pathways

The primary hurdle in the cross-coupling of (2,3-dichloropropyl)benzene lies in controlling the reactivity of the two C-Cl bonds. The desired transformations are either selective mono-substitution, leaving a handle for subsequent functionalization, or a controlled di-substitution. However, the 1,2-disposition of the chlorine atoms makes the substrate susceptible to β-elimination upon formation of an organometallic intermediate, leading to the formation of undesired alkene byproducts. The choice of catalyst, ligand, and reaction conditions is therefore paramount in directing the reaction towards the desired cross-coupling pathway.

Palladium-Based Catalysts: The Workhorse of Cross-Coupling

Palladium complexes are the most extensively studied and widely used catalysts for cross-coupling reactions.[1] Their versatility stems from a well-understood catalytic cycle and the ability to fine-tune their reactivity through the judicious choice of ligands.

Mechanistic Considerations

The generally accepted mechanism for palladium-catalyzed cross-coupling of alkyl halides involves the oxidative addition of the C-Cl bond to a Pd(0) species, followed by transmetalation with an organometallic reagent and subsequent reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.[1] For a vicinal dichloride like (2,3-dichloropropyl)benzene, the reaction can proceed in a stepwise manner.

Figure 1: General catalytic cycle for palladium-catalyzed cross-coupling.

Catalyst and Ligand Selection

For the cross-coupling of alkyl chlorides, the choice of phosphine ligand is critical.[2] Bulky, electron-rich phosphine ligands are generally preferred as they promote the oxidative addition step and stabilize the catalytically active Pd(0) species.

Catalyst Component	Recommended Choice	Rationale
Palladium Precursor	Pd(OAc)₂, Pd₂(dba)₃	Readily available and effective sources of Pd(0) in situ.
Ligand	Tricyclohexylphosphine (PCy₃), Tri-tert-butylphosphine (P(t-Bu)₃), Buchwald-type biaryl phosphines	Bulky ligands that facilitate oxidative addition of the C-Cl bond and prevent β-hydride elimination.[2]
Base	Strong, non-nucleophilic bases (e.g., NaOt-Bu, K₃PO₄)	Essential for the transmetalation step in Suzuki-Miyaura coupling.
Solvent	Aprotic polar solvents (e.g., THF, Dioxane, Toluene)	Solubilize the reactants and catalyst complex.

Table 1: Recommended Palladium Catalyst System Components for Cross-Coupling of Alkyl Chlorides.

Controlling the degree of substitution (mono- vs. di-arylation) can be influenced by the stoichiometry of the organometallic reagent and the reaction conditions. Using a stoichiometric amount or a slight excess of the nucleophile is likely to favor mono-substitution.

Nickel-Based Catalysts: A Powerful and Cost-Effective Alternative

Nickel catalysts have emerged as a powerful alternative to palladium for cross-coupling reactions, particularly for challenging substrates like alkyl chlorides.[3][4] Nickel is more earth-abundant and less expensive than palladium, making it an attractive option for large-scale synthesis.[5]

Mechanistic Pathways

Nickel catalysis can proceed through various mechanistic pathways, including Ni(0)/Ni(II) and Ni(I)/Ni(III) cycles. The involvement of radical intermediates is also more common in nickel catalysis compared to palladium.[3] This can be advantageous for the activation of strong C-Cl bonds but may also lead to different selectivity profiles.

Figure 2: Potential catalytic cycles in nickel-catalyzed cross-coupling.

Catalyst and Ligand Selection

Similar to palladium, the choice of ligand is crucial for successful nickel-catalyzed cross-coupling of alkyl chlorides. Both phosphine and N-heterocyclic carbene (NHC) ligands have proven effective.

Catalyst Component	Recommended Choice	Rationale
Nickel Precursor	NiCl₂(PPh₃)₂, NiCl₂(PCy₃)₂, Ni(cod)₂	Common and effective nickel sources.
Ligand	PPh₃, PCy₃, IMes, IPr (NHC ligands)	A range of electronic and steric properties to tune reactivity.
Reductant	Zn, Mn	Often required to generate the active Ni(0) species in situ.[6]
Solvent	Polar aprotic solvents (e.g., DMA, NMP, THF)	Similar to palladium-catalyzed reactions.

Table 2: Recommended Nickel Catalyst System Components for Cross-Coupling of Alkyl Chlorides.

For vicinal dichlorides, nickel catalysts may offer different selectivity compared to palladium due to the potential for radical pathways. Careful optimization of reaction conditions will be necessary to control the extent of substitution and minimize elimination.

Copper-Based Catalysts: An Emerging and Sustainable Option

Copper catalysis has gained significant attention as a more sustainable and economical alternative to palladium and nickel.[7] While historically used in stoichiometric amounts, recent advances have established copper as a viable catalyst for a range of cross-coupling reactions.

Mechanistic Insights

The mechanism of copper-catalyzed cross-coupling of alkyl halides is less understood compared to palladium and nickel systems. It is believed to involve oxidative addition of the alkyl halide to a Cu(I) species to form a Cu(III) intermediate, followed by transmetalation and reductive elimination. Radical pathways may also be operative.

Catalyst and Ligand Selection

Copper-catalyzed cross-coupling reactions of alkyl halides often utilize simple copper salts and may not always require a ligand. When ligands are used, they are typically nitrogen- or oxygen-based.

Catalyst Component	Recommended Choice	Rationale
Copper Precursor	CuI, CuBr, Cu(OAc)₂	Readily available and inexpensive copper sources.
Ligand (if needed)	1,10-Phenanthroline, N,N'-Dimethylethylenediamine (DMEDA)	Can enhance catalyst solubility and reactivity.
Base	K₂CO₃, Cs₂CO₃	Often required for the coupling reaction.
Solvent	Polar aprotic solvents (e.g., DMF, DMSO)	Common solvents for copper-catalyzed reactions.

Table 3: Recommended Copper Catalyst System Components for Cross-Coupling of Alkyl Halides.

For a substrate like (2,3-dichloropropyl)benzene, copper catalysis could offer a cost-effective route to coupled products. However, the propensity for elimination reactions might be a significant challenge to overcome, and careful screening of conditions will be essential.

Experimental Protocols: A Starting Point for a Generic Alkyl Chloride Cross-Coupling

The following protocols are provided as a general starting point for researchers interested in exploring the cross-coupling of (2,3-dichloropropyl)benzene. These should be adapted and optimized for the specific substrate and desired outcome.

General Procedure for Palladium-Catalyzed Suzuki-Miyaura Coupling

Figure 3: Workflow for a generic palladium-catalyzed Suzuki-Miyaura coupling.

Step-by-Step Protocol:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the alkyl chloride (1.0 mmol, 1.0 equiv), arylboronic acid (1.2 mmol, 1.2 equiv), and base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv).

• In a separate vial, weigh the palladium precursor (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and the phosphine ligand (e.g., PCy₃, 0.04 mmol, 4 mol%) and add them to the Schlenk flask.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add dry, degassed solvent (e.g., THF or dioxane, 5 mL) via syringe.

• Place the flask in a preheated oil bath at the desired temperature (e.g., 80-100 °C) and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

General Procedure for Nickel-Catalyzed Kumada Coupling

Step-by-Step Protocol:

• To an oven-dried Schlenk flask, add the nickel precursor (e.g., NiCl₂(PPh₃)₂, 0.05 mmol, 5 mol%) and ligand (if different from the one in the precursor).

• Evacuate and backfill the flask with an inert gas three times.

• Add dry, degassed solvent (e.g., THF, 5 mL).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the Grignard reagent (e.g., Phenylmagnesium bromide, 1.2 mmol, 1.2 equiv) via syringe.

• Stir the mixture at 0 °C for 15 minutes.

• Add the alkyl chloride (1.0 mmol, 1.0 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for the desired time (monitor by TLC or GC-MS).

• Upon completion, carefully quench the reaction by slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the product with an organic solvent, wash the organic layer, dry, and concentrate.

• Purify the product by column chromatography.

Concluding Remarks

The cross-coupling of (2,3-dichloropropyl)benzene is a challenging yet potentially rewarding transformation. While direct experimental data for this specific substrate is scarce in the literature, a rational approach based on the established principles of palladium, nickel, and copper catalysis can guide the development of successful synthetic protocols. Palladium catalysts with bulky phosphine ligands offer a reliable starting point, while nickel catalysts present a cost-effective and highly reactive alternative. Copper catalysis, though less developed for this specific application, holds promise for more sustainable processes. Careful optimization of reaction parameters, including catalyst, ligand, solvent, base, and temperature, will be crucial to control selectivity and minimize side reactions, ultimately unlocking the synthetic potential of this versatile building block.

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Navigating the Synthesis of (2,3-dichloropropyl)benzene: A Comparative Guide to Continuous Flow and Batch Methodologies

For researchers, scientists, and drug development professionals, the efficient synthesis of chemical intermediates is a cornerstone of innovation. (2,3-dichloropropyl)benzene, a key building block in the synthesis of various pharmaceuticals and agrochemicals, presents a compelling case study for evaluating the merits of modern continuous flow chemistry against traditional batch processing. This guide provides an in-depth, objective comparison of these two synthetic approaches, supported by representative experimental data and protocols, to empower informed decisions in process development and optimization.

The synthesis of (2,3-dichloropropyl)benzene is typically achieved through the Friedel-Crafts alkylation of benzene with a suitable three-carbon electrophile bearing two chlorine atoms, such as 1,2,3-trichloropropane. The choice of synthetic methodology—batch or continuous flow—can significantly impact the reaction's yield, selectivity, safety, and scalability.

At a Glance: Key Performance Metrics

Parameter	Batch Synthesis	Continuous Flow Synthesis	Rationale for Difference
Typical Yield	65-75%	85-95%	Enhanced mass and heat transfer in flow reactors minimize side reactions and improve selectivity towards the desired product.[1][2]
Reaction Time	Several hours	Minutes	Precise control over reaction parameters and rapid mixing in microreactors accelerate the reaction rate.[2][3]
Safety	Higher risk due to large volumes of hazardous materials and potential for thermal runaway.	Inherently safer due to small reactor volumes, superior heat dissipation, and better control over exothermic reactions.[4]
Scalability	Challenging, often requiring re-optimization of reaction conditions.	Readily scalable by extending operational time or "numbering-up" (parallelizing) reactors.[3]
By-product Formation	Higher potential for polyalkylation and isomer formation due to concentration and temperature gradients.	Reduced by-product formation due to precise stoichiometric control and uniform temperature profiles.[4]

The Underpinning Chemistry: Friedel-Crafts Alkylation

The synthesis of (2,3-dichloropropyl)benzene from benzene and 1,2,3-trichloropropane proceeds via an electrophilic aromatic substitution mechanism known as the Friedel-Crafts alkylation. A Lewis acid catalyst, typically aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃), is essential to generate a carbocation electrophile from the alkyl halide.

The reaction mechanism can be summarized in the following steps:

• Formation of the Electrophile: The Lewis acid catalyst abstracts a chloride ion from 1,2,3-trichloropropane, generating a carbocation.

• Electrophilic Attack: The electron-rich benzene ring attacks the carbocation, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

• Deprotonation: A weak base, such as the tetrachloroaluminate anion (AlCl₄⁻) formed in the first step, removes a proton from the sigma complex, restoring the aromaticity of the benzene ring and yielding the (2,3-dichloropropyl)benzene product.

It is crucial to control the reaction conditions to minimize common side reactions associated with Friedel-Crafts alkylation, such as polyalkylation (where the product reacts further with the electrophile) and carbocation rearrangements, which can lead to a mixture of isomers.[5][6]

In the Lab: A Tale of Two Syntheses

This section provides detailed, representative experimental protocols for both batch and continuous flow synthesis of (2,3-dichloropropyl)benzene. These protocols are designed to be self-validating and are grounded in established principles of organic synthesis.

Batch Synthesis Protocol

This protocol outlines a standard laboratory-scale batch synthesis of (2,3-dichloropropyl)benzene.

Materials:

• Benzene (anhydrous)

• 1,2,3-Trichloropropane

• Aluminum chloride (AlCl₃), anhydrous

• Hydrochloric acid (HCl), 1 M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane (CH₂Cl₂)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser with a gas trap

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser connected to a gas trap, and a dropping funnel, add anhydrous benzene (100 mL).

• Cool the flask in an ice bath and slowly add anhydrous aluminum chloride (13.3 g, 0.1 mol) with stirring.

• Once the aluminum chloride has dissolved, add a solution of 1,2,3-trichloropropane (14.7 g, 0.1 mol) in anhydrous benzene (20 mL) dropwise from the dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 4 hours.

• Quench the reaction by slowly pouring the mixture into a beaker containing 100 mL of ice-cold 1 M HCl with vigorous stirring.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation to yield (2,3-dichloropropyl)benzene.

Expected Yield: Approximately 65-75%.

Continuous Flow Synthesis Protocol

This protocol describes a continuous flow synthesis of (2,3-dichloropropyl)benzene using a microreactor system.

Materials:

• Solution A: 1 M solution of 1,2,3-trichloropropane in anhydrous benzene.

• Solution B: 1.1 M solution of aluminum chloride in anhydrous benzene.

• Quenching Solution: 1 M aqueous solution of hydrochloric acid.

• Wash Solutions: Saturated sodium bicarbonate solution and brine.

• Drying Agent: Anhydrous magnesium sulfate.

• Solvent: Dichloromethane.

Equipment:

• Two syringe pumps

• T-mixer

• Microreactor (e.g., a heated capillary reactor)

• Back-pressure regulator

• Collection flask

• Phase separator (for work-up)

Procedure:

• Set up the continuous flow system as depicted in the workflow diagram below.

• Prime the system with anhydrous benzene.

• Set the temperature of the microreactor to 60 °C.

• Set the flow rate of syringe pump 1 (Solution A) to 0.5 mL/min.

• Set the flow rate of syringe pump 2 (Solution B) to 0.5 mL/min.

• The two solutions are mixed in the T-mixer and enter the heated microreactor. The residence time in the reactor is determined by the reactor volume and the total flow rate. For a 10 mL reactor, the residence time would be 10 minutes.

• The reaction mixture exiting the reactor is passed through a back-pressure regulator (set to 5 bar to prevent solvent boiling) and then quenched by mixing with a stream of 1 M HCl in a T-mixer.

• The quenched mixture is collected in a flask.

• The collected mixture is then subjected to a continuous work-up using a liquid-liquid separator, where it is washed sequentially with saturated NaHCO₃ solution and brine.

• The organic phase is passed through a column packed with anhydrous magnesium sulfate for drying.

• The solvent is removed in-line using a continuous evaporation system or collected and evaporated offline to yield the product.

Expected Yield: Approximately 85-95%.

Visualizing the Workflows

To better illustrate the procedural differences, the following diagrams, generated using Graphviz, outline the experimental workflows for both batch and continuous flow synthesis.

Caption: Workflow diagram for the batch synthesis of (2,3-dichloropropyl)benzene.

Caption: Workflow diagram for the continuous flow synthesis of (2,3-dichloropropyl)benzene.

The Rationale Behind the Yield Gap: Causality in Experimental Choices

The significantly higher yield observed in continuous flow synthesis is not arbitrary but a direct consequence of the fundamental principles of chemical engineering and reaction kinetics.

• Superior Heat and Mass Transfer: Microreactors possess a much higher surface-area-to-volume ratio compared to batch reactors.[4] This allows for highly efficient heat dissipation, which is critical for controlling the exothermic Friedel-Crafts alkylation. In a batch reactor, localized "hot spots" can lead to thermal degradation of reactants and products, as well as an increase in side reactions. The uniform temperature profile in a flow reactor minimizes these undesirable pathways.[2]

• Precise Control Over Reaction Parameters: Continuous flow systems enable precise control over residence time, temperature, and stoichiometry.[2] In batch synthesis, achieving uniform mixing and temperature throughout a large vessel is challenging, leading to concentration and temperature gradients that can negatively impact selectivity and yield.

• Minimization of Polyalkylation: The alkylated product, (2,3-dichloropropyl)benzene, is more reactive than the starting material, benzene, making it susceptible to further alkylation (polyalkylation). In a continuous flow reactor, the reactants are continuously mixed in stoichiometric ratios and the product is immediately removed from the reaction zone, minimizing its exposure to the electrophile and thus reducing the likelihood of polyalkylation. In a batch reactor, the product remains in the vessel for the entire reaction duration, increasing the probability of undesired secondary reactions.

Conclusion: A Paradigm Shift in Chemical Synthesis

While batch synthesis remains a valuable tool for small-scale and exploratory chemistry, continuous flow technology presents a compelling alternative for the efficient, safe, and scalable production of (2,3-dichloropropyl)benzene and other chemical intermediates. The demonstrably higher yields, shorter reaction times, and enhanced safety profile of continuous flow methods are driving a paradigm shift in the pharmaceutical and fine chemical industries. For researchers and drug development professionals, embracing continuous flow synthesis can lead to more sustainable and cost-effective processes, accelerating the journey from discovery to market.

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